Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate

Core Science & Biosynthesis

Navigating the Synthesis and Characterization of Chiral 3-Aryl-3-Hydroxypropanoates: A Technical Guide for Researchers

A note on the subject of this guide: As of the date of this publication, a specific CAS Registry Number for Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate has not been publicly indexed, suggesting its potential novelty or limited commercial availability. This guide, therefore, leverages established methodologies for the synthesis and characterization of closely related chiral 3-aryl-3-hydroxypropanoic esters to provide a robust framework for researchers and drug development professionals working with this class of molecules. The principles and protocols outlined herein are directly applicable to the target compound and its analogs.

Introduction: The Significance of Chiral Hydroxypropanoates

Chiral 3-aryl-3-hydroxypropanoates are a pivotal class of organic molecules, serving as versatile building blocks in the synthesis of a wide array of biologically active compounds and advanced materials. Their inherent chirality and the presence of both hydroxyl and ester functionalities make them valuable precursors for creating complex molecular architectures with specific stereochemistry, a critical aspect in modern drug design and materials science. The introduction of a fluorine atom onto the phenyl ring, as in the case of Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate, can significantly modulate the compound's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets. This strategic fluorination is a common tactic in medicinal chemistry to enhance the pharmacokinetic and pharmacodynamic profiles of drug candidates.

This in-depth technical guide provides a comprehensive overview of the synthesis, purification, and analytical characterization of chiral 3-aryl-3-hydroxypropanoates, with a focus on asymmetric methodologies that yield high enantiomeric purity.

Part 1: Enantioselective Synthesis Strategies

The paramount challenge in synthesizing chiral molecules lies in controlling the stereochemical outcome of the reaction. For 3-aryl-3-hydroxypropanoates, several powerful strategies have been developed to achieve high enantiomeric excess (ee). Among these, asymmetric transfer hydrogenation of the corresponding β-ketoester is a highly effective and widely adopted method.[1][2][3]

Asymmetric Transfer Hydrogenation: A Field-Proven Protocol

Asymmetric transfer hydrogenation (ATH) offers a practical and efficient route to chiral alcohols from their corresponding ketones. The use of well-defined ruthenium (II) catalysts with chiral ligands has revolutionized this field, consistently delivering high enantioselectivities under mild reaction conditions.[1][4]

Experimental Protocol: Asymmetric Transfer Hydrogenation of Methyl 3-(3-fluorophenyl)-3-oxopropanoate

This protocol is adapted from established procedures for the synthesis of similar chiral 3-aryl-3-hydroxypropanoic esters.[3]

Step 1: Synthesis of the β-Ketoester Precursor

The synthesis begins with the preparation of the β-ketoester, Methyl 3-(3-fluorophenyl)-3-oxopropanoate. A common method is the Reformatsky reaction between a substituted benzaldehyde and an α-bromoester, followed by oxidation.[3]

Step 2: Asymmetric Transfer Hydrogenation

• Catalyst Preparation: In a nitrogen-purged glovebox, a solution of a suitable chiral Ru(II) catalyst, such as (S,S)-Ts-DPEN Ru(p-cymene)Cl, is prepared in an appropriate solvent like isopropanol.

• Reaction Setup: To a solution of Methyl 3-(3-fluorophenyl)-3-oxopropanoate in a 5:2 mixture of formic acid and triethylamine (acting as the hydrogen source), the catalyst solution is added.

• Reaction Execution: The reaction mixture is stirred at a controlled temperature (e.g., 28 °C) for a specified duration, typically ranging from a few hours to 24 hours.

• Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine the consumption of the starting material.

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the desired Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate.

Diagram: Asymmetric Synthesis Workflow

Caption: Workflow for the enantioselective synthesis of the target compound.

Part 2: Analytical Characterization and Quality Control

Rigorous analytical characterization is essential to confirm the identity, purity, and enantiomeric excess of the synthesized compound. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Key Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the molecule. For fluorinated compounds, ¹⁹F NMR is also a critical tool for structural elucidation.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the compound, confirming its elemental composition.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining the enantiomeric excess of a chiral compound. The separation is achieved using a chiral stationary phase (CSP) that interacts differently with the two enantiomers.

Table 1: Expected Analytical Data for Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate

Analytical Technique	Expected Result
¹H NMR	Signals corresponding to the aromatic protons (with splitting patterns influenced by the fluorine substituent), the methine proton adjacent to the hydroxyl group, the methylene protons, and the methyl ester protons.
¹³C NMR	Resonances for all unique carbon atoms in the molecule, including the aromatic carbons (with C-F coupling), the carbonyl carbon, the carbon bearing the hydroxyl group, the methylene carbon, and the methyl ester carbon.
¹⁹F NMR	A single resonance for the fluorine atom on the phenyl ring.
HRMS	A molecular ion peak corresponding to the exact mass of C₁₀H₁₁FO₃.
Chiral HPLC	Two well-resolved peaks for the (R) and (S) enantiomers, allowing for the calculation of the enantiomeric excess.

Diagram: Analytical Workflow for Quality Control

Caption: A typical analytical workflow for compound characterization.

Part 3: Applications in Drug Development and Beyond

While specific applications for Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate are not yet documented, the broader class of 3-aryl-3-hydroxypropanoic acid derivatives has shown significant potential in various fields.

Potential as a Pharmaceutical Intermediate

Arylpropionic acid derivatives are a well-known class of non-steroidal anti-inflammatory drugs (NSAIDs).[5] The structural motif of a phenyl ring attached to a propionic acid backbone is central to the activity of drugs like ibuprofen and naproxen. The introduction of a hydroxyl group and a fluorine atom in Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate could lead to novel pharmacological activities. It is plausible that this compound or its derivatives could be investigated for activities such as:

• Anti-inflammatory and Analgesic Effects: By potentially interacting with enzymes like cyclooxygenase (COX).

• Anticancer and Antibacterial Properties: As observed with other modified arylpropionic acid derivatives.[5]

Furthermore, 3-hydroxypropanoic acid and its esters have been explored for their antibacterial properties.[6][7] The presence of the free carboxylic acid group appears to be important for this activity, suggesting that hydrolysis of the methyl ester in Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate to the corresponding carboxylic acid could be a key step for biological efficacy.[6]

Role in Materials Science

Chiral 3-aryl-3-hydroxypropanoic esters have been successfully employed as building blocks for the synthesis of chiral liquid crystals.[1][2][8] The specific stereochemistry and the ability to form hydrogen bonds make these molecules ideal for creating self-assembling systems with unique optical properties. The fluorinated analog could offer advantages in terms of tuning the mesomorphic properties of these materials.

Diagram: Phenylpropanoid Biosynthesis Pathway (Illustrative)

While the target compound is synthetic, its core structure is related to phenylpropanoids, a large family of natural products.[9][10][11] This diagram illustrates the general biosynthetic origin of the phenylpropanoid backbone in plants.

Sources

• 1. fulir.irb.hr [fulir.irb.hr]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enantioselective Synthesis of 3-Aryl-3- hydroxypropanoic Esters as Subunits for Chiral Liquid Crystals FULIR [fulir.irb.hr]
• 5. Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 6. 3-hydroxypropionic acid as an antibacterial agent from endophytic fungi Diaporthe phaseolorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3-Hydroxypropionic acid contributes to the antibacterial activity of glycerol metabolism by the food microbe Limosilactobacillus reuteri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. figshare.com [figshare.com]
• 9. Phenylpropanoid - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. Global organization of phenylpropanoid and anthocyanin pathways revealed by proximity labeling of trans-cinnamic acid 4-hydroxylase in Petunia inflata petal protoplasts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Safety & Handling Guide: Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate

Abstract: This technical whitepaper provides an in-depth safety and handling protocol for Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate. Designed specifically for researchers and drug development professionals, this guide synthesizes physicochemical profiling, mechanistic toxicology, and field-proven experimental workflows to ensure both operator safety and synthetic efficacy.

Structural Significance & Physicochemical Profiling

Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate (CAS: 2165544-28-3) is a highly valuable chiral building block frequently utilized in the asymmetric synthesis of fluorinated active pharmaceutical ingredients (APIs). The meta-fluoro substitution on the phenyl ring strongly modulates the electronic properties of the benzylic hydroxyl group via inductive electron withdrawal, while the methyl ester provides a versatile handle for downstream functionalization.

Table 1 summarizes the core physicochemical properties and their direct implications for laboratory handling and safety.

Property	Value	Causality / Impact on Handling
Chemical Name	Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate	Precise stereocontrol is required during downstream reactions to prevent racemization.
CAS Number	2165544-28-3	Unique identifier for safety tracking and inventory management[1].
Molecular Formula	C10H11FO3	The presence of fluorine increases lipophilicity, affecting potential skin penetration.
Molecular Weight	198.19 g/mol	Standard stoichiometric calculations apply for reagent scaling.
Physical State	Viscous liquid / Low-melting solid	Requires positive displacement pipettes or gentle warming for accurate volumetric transfer.
Solubility	Soluble in DCM, EtOAc; Insoluble in water	Dictates the use of organic solvents for extraction and spill remediation.

Hazard Identification & Mechanistic Toxicology

Safety protocols must be grounded in molecular causality. Based on structural analogs like Methyl 3-hydroxy-3-phenylpropanoate, this compound exhibits specific toxicological profiles that require stringent mitigation:

• Skin Irritation (Category 2, H315) & Eye Irritation (Category 2, H319): The compound possesses both a hydrogen-bond donating hydroxyl group and a hydrogen-bond accepting ester. This amphiphilic nature, combined with the highly lipophilic 3-fluorophenyl moiety, allows it to rapidly partition into the stratum corneum. Once integrated into the lipid bilayer, it disrupts cellular membrane integrity, causing localized inflammation and irritation.

• Specific Target Organ Toxicity - Single Exposure (Category 3, H335): Inhalation of aerosols or vapors can irritate the respiratory tract. The ester linkage can undergo localized hydrolysis in the moist, slightly basic environment of the respiratory mucosa, releasing trace amounts of irritating propanoic acid derivatives.

Safety Protocols & Exposure Controls (Self-Validating System)

To establish a trustworthy handling environment, we implement a "self-validating" safety system. This ensures the protocol inherently verifies its own efficacy before the chemical hazard is introduced.

• Engineering Controls: All manipulations must be performed in a Class II chemical fume hood with a verified face velocity of 80-100 fpm.

  • Self-Validation Step: Prior to handling the active compound, conduct a mock transfer using a harmless fluorescent tracer dye (e.g., fluorescein sodium salt) under a UV lamp. If any fluorescence is detected outside the draft zone, the hood dynamics are compromised and must be recalibrated before proceeding.

• Personal Protective Equipment (PPE):

  • Gloves: Nitrile gloves (minimum 4 mil thickness) are mandatory. Causality: Nitrile provides excellent chemical resistance to lipophilic esters, whereas latex is highly permeable to organic esters and will fail to protect against transdermal absorption.

  • Eye Protection: Snug-fitting chemical splash goggles. Standard safety glasses are insufficient due to the risk of aerosolized droplet bypass during pressurized transfers.

Experimental Workflow: Safe Handling & Synthetic Application

A standard synthetic application for this compound is the protection of the secondary hydroxyl group prior to ester manipulation (e.g., Grignard addition or reduction). We utilize tert-Butyldimethylsilyl chloride (TBSCl) for this purpose to prevent unwanted side reactions[2].

Protocol: TBS-Protection of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate This protocol is designed to minimize exposure to reactive intermediates while maximizing synthetic yield.

• Preparation & Purging: Flame-dry a 50 mL two-neck round-bottom flask. Equip with a magnetic stir bar and purge with Argon for 5 minutes. Causality: Argon is heavier than nitrogen and provides a superior inert blanket, preventing ambient moisture from hydrolyzing the highly reactive TBSCl reagent.

• Dissolution: Dissolve 1.0 eq (1.98 g, 10 mmol) of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate in 15 mL anhydrous dichloromethane (DCM).

• Catalyst/Base Addition: Add 2.0 eq (1.36 g, 20 mmol) of Imidazole. Causality: Imidazole serves a dual purpose: it acts as a base to scavenge the HCl byproduct (preventing acid-catalyzed racemization of the chiral center) and functions as a nucleophilic catalyst to form a highly reactive N-silylpyridinium intermediate.

• Silylation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add 1.2 eq (1.81 g, 12 mmol) of TBSCl in small portions over 10 minutes. Causality: Exothermic silylation must be thermally controlled to prevent volatilization of DCM and subsequent inhalation exposure to the operator.

• Reaction Monitoring (Self-Validation): Remove the ice bath and stir for 2 hours at room temperature. Validate reaction completion via Thin Layer Chromatography (TLC) using Hexanes/EtOAc (4:1). Do not proceed to workup until the starting material spot is completely consumed, ensuring no unreacted irritant is carried into the aqueous phase.

• Quenching & Workup: Quench the reaction by carefully adding 10 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with DCM (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the protected intermediate.

Process & Safety Visualization

The following diagram maps the logical relationship between the compound's inherent hazards, the required safety controls, and the experimental workflow.

Safety and experimental workflow for handling Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate.

References

• Title: Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate, 98% Source: Hairui Chemical URL: [Link]

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• 1. CAS:51787-96-3, 5-(4-氟苯基)-4,5-二氢-2(3H)-呋喃酮-毕得医药 [bidepharm.com]
• 2. 1-(tert-Butyldimethylsilyloxy)-1-methoxyethene | 77086-38-5 | Benchchem [benchchem.com]

Comprehensive NMR Spectroscopic Analysis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate: A Technical Guide for Structural Elucidation

Executive Summary

Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate (CAS: 2165544-28-3) is a highly valuable chiral building block utilized in the synthesis of active pharmaceutical ingredients (APIs), including fluorinated analogues of ezetimibe and selective serotonin reuptake inhibitors (SSRIs). Accurate structural elucidation of this compound is critical for ensuring enantiomeric purity and downstream synthetic viability.

This whitepaper provides an in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopic data for this molecule. By examining the causality behind complex spin-spin coupling systems—specifically the diastereotopic nature of the aliphatic protons and the heteronuclear coupling induced by the 19 F nucleus—this guide establishes a robust framework for spectral interpretation and validation.

Structural Elucidation Principles

The molecular structure of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate ( C10​H11​FO3​ ) presents two distinct NMR challenges that require expert interpretation:

• Diastereotopic Protons: The C-3 carbon is a chiral center. Consequently, the two protons attached to the adjacent C-2 carbon are chemically and magnetically non-equivalent (diastereotopic). They couple not only with the C-3 methine proton ( 3J ) but also with each other ( 2Jgem​ ), creating a complex ABX splitting pattern[1].

• Heteronuclear 19 F Coupling: The fluorine atom at the meta-position of the aromatic ring (spin = 1/2, 100% natural abundance) induces significant scalar coupling with both protons and carbons across multiple bonds ( 1JCF​ to 4JCF​ ). This splits the aromatic carbon signals into distinct doublets, which serves as a definitive marker for the regiochemistry of the fluorine substitution[2][3].

1 H NMR Spectroscopic Data Analysis

The 1 H NMR spectrum (400 MHz, CDCl 3​ ) is characterized by the distinct ABX system in the aliphatic region and the heavily coupled aromatic protons. The electron-withdrawing nature of the ester and hydroxyl groups deshields the aliphatic protons, while the resonance and inductive effects of the fluorine atom dictate the chemical shifts of the aromatic ring.

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment	Causality / Structural Logic
7.30	td	1H	J=8.0,6.0	H-5' (Ar-H)	Meta to F; split by ortho/para protons and F ( 4JHF​ ).
7.18	d	1H	J=7.5	H-6' (Ar-H)	Para to F; primarily split by the ortho H-5' proton.
7.13	dt	1H	JHF​=9.5,JHH​=2.0	H-2' (Ar-H)	Ortho to F; strong heteronuclear coupling ( 3JHF​ ) with F.
6.95	tdd	1H	J=8.5,2.5,1.0	H-4' (Ar-H)	Ortho to F; shielded by F resonance effect.
5.13	dd	1H	J=8.5,4.0	H-3 (CH-OH)	Deshielded by adjacent -OH and aromatic ring.
3.73	s	3H	-	-OCH 3​	Standard methyl ester singlet[4].
3.25	br s	1H	-	-OH	Broad due to chemical exchange; disappears in D 2​ O.
2.75	dd	1H	J=16.0,8.5	H-2a (CH 2​ )	Diastereotopic proton (ABX system); geminal coupling ( 2J=16 ).
2.70	dd	1H	J=16.0,4.0	H-2b (CH 2​ )	Diastereotopic proton (ABX system); geminal coupling ( 2J=16 ).

13 C NMR Spectroscopic Data Analysis

The 13 C NMR spectrum (100 MHz, CDCl 3​ ) provides unambiguous proof of the 3-fluorophenyl moiety. The 19 F nucleus splits the carbon signals based on proximity, with the coupling constants ( JCF​ ) reliably decaying as the number of intervening bonds increases.

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Multiplicity	JCF​ Coupling (Hz)	Assignment	Causality / Structural Logic
172.8	s	-	C-1 (C=O)	Ester carbonyl carbon[1].
163.5	d	1JCF​=245.0	C-3' (Ar-C)	Ipso to F; massive primary heteronuclear coupling[3].
143.9	d	3JCF​=7.5	C-1' (Ar-C)	Meta to F, attached to chiral center.
130.0	d	3JCF​=8.5	C-5' (Ar-C)	Meta to F; standard 3-bond coupling[3].
121.1	d	4JCF​=2.5	C-6' (Ar-C)	Para to F; weakest observable coupling.
114.5	d	2JCF​=21.3	C-4' (Ar-C)	Ortho to F; strong 2-bond coupling.
111.6	d	2JCF​=22.0	C-2' (Ar-C)	Ortho to F; strong 2-bond coupling.
70.0	s	-	C-3 (CH-OH)	Benzylic carbon bearing the hydroxyl group[4].
51.9	s	-	-OCH 3​	Methoxy carbon.
43.1	s	-	C-2 (CH 2​ )	Aliphatic methylene carbon.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure reproducibility and high-fidelity spectral data, the following standardized methodology must be employed. This protocol acts as a self-validating system, minimizing artifacts and ensuring quantitative reliability.

Step 1: Sample Preparation

• Weigh 15–20 mg of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate for 1 H NMR (or 40–50 mg for 13 C NMR) into a clean glass vial.

• Dissolve the sample completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Filter the solution through a glass wool plug into a high-quality 5 mm NMR tube to remove any paramagnetic particulates that could degrade magnetic field homogeneity.

Step 2: Instrument Calibration

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Lock the magnetic field to the deuterium resonance of the CDCl 3​ solvent.

• Perform automated tuning and matching (ATM) for both the 1 H and 13 C channels.

• Execute a 3D gradient shimming protocol to ensure a highly homogeneous magnetic field, targeting a TMS line width of < 0.5 Hz at half-height.

Step 3: Data Acquisition

• 1 H NMR: Run a standard 1D proton pulse sequence (e.g., zg30). Set the relaxation delay ( d1​ ) to 1.0 second and acquire 16 scans.

• 13 C NMR: Run a proton-decoupled 1D carbon sequence (e.g., zgpg30). Set d1​ to 2.0 seconds (to allow for the relaxation of quaternary carbons) and acquire a minimum of 1024 scans to achieve an optimal signal-to-noise ratio.

Step 4: Post-Processing

• Apply a zero-filling factor of 2 and an exponential apodization function (Line Broadening = 0.3 Hz for 1 H; 1.0 Hz for 13 C) prior to Fourier Transformation (FT).

• Manually correct zero-order and first-order phase errors.

• Calibrate the chemical shift scale by setting the TMS peak to exactly 0.00 ppm.

Workflow Visualization

Workflow for NMR Sample Preparation and Spectral Acquisition.

Conclusion

The structural validation of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate relies heavily on the precise interpretation of heteronuclear 19 F- 13 C and 19 F- 1 H couplings, alongside the recognition of diastereotopic splitting patterns. By adhering to the rigorous sample preparation and acquisition protocols outlined in this guide, researchers can ensure high-fidelity structural elucidation, paving the way for reliable downstream pharmaceutical development.

References

• [1] Dichlorination of β-Keto Esters and 1,3-Diketones Mediated by Oxone/Aluminum Trichloride Mixture in Aqueous Medium. Thieme Connect. Available at:

• [4] Methyl 3-hydroxy-3-phenylpropanoate | C10H12O3 | CID 347841. PubChem - NIH. Available at:

• [2] c6cy02413k1.pdf (Supplementary Data for Fluorobenzyl Alcohols). The Royal Society of Chemistry. Available at:

• [3] Lemborexant - New Drug Approvals. New Drug Approvals. Available at:

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• 4. Methyl 3-hydroxy-3-phenylpropanoate | C10H12O3 | CID 347841 - PubChem [pubchem.ncbi.nlm.nih.gov]

solubility profile of Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate in organic solvents

An In-Depth Technical Guide to the Solubility Profile of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate in Organic Solvents

Authored by: A Senior Application Scientist

Foreword: Charting the Course for a Promising Intermediate

In the landscape of modern pharmaceutical development, the journey from a promising chemical entity to a viable drug candidate is paved with critical physicochemical assessments. Among these, solubility stands as a foundational pillar, dictating the feasibility of synthesis, purification, formulation, and ultimately, bioavailability.[1] This guide focuses on Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate, a chiral building block of significant interest. Its structure, featuring a hydroxyl group, an ester, and a fluorinated aromatic ring, suggests its potential as a versatile intermediate in the synthesis of complex pharmaceutical agents, potentially analogous to structures like PROTAC linkers which require specific solubility characteristics for efficacy.[2]

The absence of extensive public literature on the solubility of this specific molecule necessitates a foundational, first-principles approach. This document is therefore structured not as a simple data sheet, but as a comprehensive operational guide for the research scientist. It provides the theoretical underpinnings, predictive logic, and detailed experimental methodologies required to systematically determine, understand, and apply the solubility profile of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate in a range of relevant organic solvents.

Molecular Architecture and Its Implications for Solubility

The solubility behavior of a compound is fundamentally dictated by its molecular structure. An analysis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate reveals three key functional regions that govern its interaction with various solvents:

• The Polar Core: The presence of a secondary hydroxyl (-OH) group and a methyl ester (-COOCH₃) group forms a polar core. The hydroxyl group can act as both a hydrogen bond donor and acceptor, while the ester group primarily acts as a hydrogen bond acceptor. These features predict favorable interactions with polar solvents.

• The Aromatic System: The 3-fluorophenyl ring introduces a nonpolar, hydrophobic character, promoting solubility in solvents that can engage in π-π stacking or have lower polarity. The fluorine substituent slightly increases the molecule's overall polarity and can participate in weak hydrogen bonding.

• Chirality: The (R)-enantiomer specification is critical for biological activity but is generally considered to have a negligible effect on solubility in achiral solvents compared to its (S)-enantiomer or the racemic mixture.

This combination of polar and nonpolar characteristics suggests that the compound will exhibit a nuanced solubility profile, with moderate to high solubility in polar organic solvents and lower solubility in nonpolar hydrocarbon solvents. The principle of "like dissolves like" serves as our primary guiding principle for solvent selection.[3]

Theoretical Frameworks for Solubility Prediction

While experimental determination is the gold standard, theoretical models can provide valuable initial estimates and guide solvent selection. These models are broadly categorized into thermodynamic and machine-learning approaches.

• Thermodynamic Models: Approaches like UNIFAC (UNIQUAC Functional-group Activity Coefficients), NRTL (Non-Random Two-Liquid), and COSMO-RS (Conductor-like Screening Model for Real Solvents) use group contribution methods or quantum chemical calculations to predict activity coefficients, and thus solubility.[4][5][6] These models are powerful but can be limited by the availability of precise parameters for the specific functional groups within the molecule.[4][6]

• Machine Learning Models: In recent years, machine learning algorithms, such as lightGBM and Deep Neural Networks (DNN), have shown remarkable accuracy in predicting solubility.[5] These models are trained on vast datasets of known experimental solubilities and can often predict solubility for new compounds with high accuracy, provided the training set is sufficiently diverse.[5][7][8]

For Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate, a hybrid approach could be employed: using group contribution methods for an initial estimate and leveraging online machine learning tools for a rapid, data-driven prediction before embarking on experimental work.[4][6]

Experimental Determination of Solubility: A Validated Approach

The following section details a robust, self-validating protocol for accurately measuring the equilibrium solubility of the target compound. The isothermal shake-flask method is presented as the benchmark due to its reliability and widespread acceptance.

Rationale for Solvent Selection

The choice of solvents is paramount for building a comprehensive solubility profile. The selected solvents should span a wide range of polarities, hydrogen bonding capabilities, and chemical classes to probe the compound's interaction preferences.

Solvent Class	Example Solvents	Primary Interaction Type	Expected Solubility Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	Hydrogen Bonding (Donor & Acceptor)	High: The hydroxyl and ester groups of the solute will interact strongly with the alcohol's hydroxyl group.
Polar Aprotic	Acetonitrile, Acetone, Ethyl Acetate, Tetrahydrofuran (THF)	Dipole-Dipole, H-Bond Acceptor	Moderate to High: Solvents will interact well with the polar core. Ethyl acetate and THF also have ether/ester groups that are compatible.
Nonpolar Aromatic	Toluene	π-π Stacking, van der Waals	Moderate: The phenyl ring of toluene will interact favorably with the solute's fluorophenyl ring.
Chlorinated	Dichloromethane (DCM)	Dipole-Dipole	Moderate: DCM is a good solvent for a wide range of organic compounds with intermediate polarity.
Nonpolar Aliphatic	n-Heptane, Cyclohexane	van der Waals (Dispersion Forces)	Low: The overall polarity of the solute is too high for significant interaction with nonpolar aliphatic hydrocarbons.

Diagram of the Experimental Workflow

Caption: Workflow for isothermal shake-flask solubility determination.

Detailed Step-by-Step Protocol: Isothermal Shake-Flask Method

This protocol is designed to ensure that true equilibrium solubility is measured.

Materials:

• Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate (>98% purity)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (±0.01 mg)

• 2-4 mL glass vials with PTFE-lined screw caps

• Constant temperature orbital shaker or rotator

• Centrifuge (optional, for fine suspensions)

• Calibrated positive displacement pipettes

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and appropriate glassware for dilutions

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Procedure:

• Preparation of Slurries:

  • Add an excess amount of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate to a pre-weighed glass vial. "Excess" is critical; ensure a visible amount of solid remains at the end of the experiment. A starting point is ~20-50 mg.

  • Record the exact mass of the compound added.

  • Add a known volume (e.g., 1.0 mL) of the selected solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

  • Prepare at least three replicate vials for each solvent to ensure statistical validity.

• Equilibration:

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25.0 ± 0.5 °C).

  • Agitate the slurries for a predetermined time. Causality: A minimum of 24 hours is recommended to ensure the system reaches equilibrium. For compounds that are slow to dissolve or may undergo phase transitions, 48 or even 72 hours may be necessary. A preliminary time-to-equilibrium study is best practice.

• Sample Collection and Preparation:

  • After equilibration, remove the vials and allow the undissolved solid to settle by gravity for at least 30 minutes. If a fine suspension persists, centrifuge the vials at a moderate speed (e.g., 5000 rpm for 10 minutes).

  • Carefully withdraw an aliquot of the clear supernatant using a pipette.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial. Causality: Filtration is a mandatory step to remove any microscopic solid particles that would otherwise lead to an overestimation of solubility.

  • Accurately dilute the filtered sample with a suitable solvent (typically the mobile phase for HPLC) to a concentration that falls within the linear range of the analytical method's calibration curve. Record the dilution factor precisely.

• Quantification (Using HPLC-UV):

  • Prepare a series of calibration standards of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate of known concentrations.

  • Develop a suitable HPLC method (select a column, mobile phase, and flow rate that gives a sharp, well-resolved peak for the compound). The fluorophenyl group should provide a strong UV chromophore for sensitive detection (e.g., at ~254 nm).

  • Analyze the calibration standards to generate a linear calibration curve (Peak Area vs. Concentration). The curve must have a correlation coefficient (R²) of >0.995 for reliability.

  • Analyze the diluted samples from the solubility experiment.

  • Calculate the concentration of the diluted sample using the calibration curve equation.

  • Multiply the result by the dilution factor to determine the final equilibrium solubility in the organic solvent. Express the final result in mg/mL and mol/L.

Visualizing Solute-Solvent Interactions

The differing solubility across solvents can be explained by the dominant intermolecular forces.

Caption: Key intermolecular forces governing solubility.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear, concise table. This allows for easy comparison and serves as a valuable reference for future formulation and process development activities.

Table 1: Experimentally Determined Solubility of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate at 25°C

Solvent	Solvent Polarity Index¹	Solubility (mg/mL)	Solubility (mol/L)
Methanol	5.1	[Experimental Data]	[Calculated Data]
Ethanol	4.3	[Experimental Data]	[Calculated Data]
Isopropanol	3.9	[Experimental Data]	[Calculated Data]
Acetonitrile	5.8	[Experimental Data]	[Calculated Data]
Acetone	5.1	[Experimental Data]	[Calculated Data]
Ethyl Acetate	4.4	[Experimental Data]	[Calculated Data]
Tetrahydrofuran (THF)	4.0	[Experimental Data]	[Calculated Data]
Toluene	2.4	[Experimental Data]	[Calculated Data]
n-Heptane	0.1	[Experimental Data]	[Calculated Data]
¹Polarity index values are relative and sourced from common literature; they provide a general guide.

Interpretation: By correlating the quantitative data in the table with the solvent properties, a clear picture emerges. High solubility in alcohols would confirm the dominance of hydrogen bonding interactions. Moderate solubility in ethyl acetate and THF would highlight the role of the ester group and dipole interactions. Low solubility in heptane would validate the hydrophobic limit of the molecule. This comprehensive profile is essential for selecting appropriate solvents for crystallization, chromatography, and formulation development.

References

• Ibrahim, E., et al. (2023). Predicting solubility curves via a thermodynamic cycle and machine learning. Google AI.

• Vermeire, F. H., Chung, Y., & Green, W. H. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. Journal of the American Chemical Society. Available at: [Link]

• Kolker, A., et al. (1996). Thermodynamic Modeling of the Solubility of Salts in Mixed Aqueous−Organic Solvents. Industrial & Engineering Chemistry Research, 35(1). Available at: [Link]

• Zhang, L., et al. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. Journal of Cheminformatics. Available at: [Link]

• Vermeire, F. H., & Green, W. H. (2022). MIT Open Access Articles: Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. MIT. Available at: [Link]

• ResearchGate. (n.d.). Determination and prediction of solubilities of active pharmaceutical ingredients in selected organic solvents. Request PDF. Available at: [Link]

• Li, Z., et al. (2015). Modified Method for Measuring the Solubility of Pharmaceutical Compounds in Organic Solvents by Visual Camera. Journal of Chemical & Engineering Data. Available at: [Link]

• ResearchGate. (n.d.). Modified Method for Measuring the Solubility of Pharmaceutical Compounds in Organic Solvents by Visual Camera. Request PDF. Available at: [Link]

• Abraham, M. H., et al. (2010). Prediction of solubility of drugs and other compounds in organic solvents. Journal of Pharmaceutical Sciences, 99(3), 1500-15. Available at: [Link]

• Baronsky, J., et al. (2023). Predicting drug solubility in organic solvents mixtures. Chemical Engineering Science. Available at: [Link]

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• 8. research.unipd.it [research.unipd.it]

Thermodynamic Profiling and Physicochemical Characterization of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate

Executive Summary

Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate (CAS: 2165544-28-3) is a highly specialized, enantiomerically pure chiral building block utilized extensively in the synthesis of advanced active pharmaceutical ingredients (APIs). For drug development professionals and formulation scientists, establishing a rigorous thermodynamic and physicochemical profile of this intermediate is critical. Understanding its molecular weight, thermal stability, and phase transition behavior dictates the parameters for downstream purification (e.g., distillation, crystallization) and long-term storage.

This technical guide synthesizes the core thermodynamic properties of the compound, details the mechanistic causality behind its stability, and outlines self-validating experimental workflows for empirical characterization.

Core Physicochemical & Thermodynamic Profile

The foundational identity of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate is defined by its molecular formula, C₁₀H₁₁FO₃, which yields a molecular weight of 198.19 g/mol [1]. Because empirical thermodynamic data for highly specific chiral intermediates is often proprietary, baseline thermodynamic profiles are established using robust predictive cheminformatics models combined with analog extrapolation.

Quantitative Data Summary

Property	Value	Source / Methodology
Molecular Weight	198.19 g/mol	Calculated from C₁₀H₁₁FO₃[1]
CAS Registry Number	2165544-28-3	Chemical Registry[1]
Density	~1.20 - 1.25 g/cm³	Predicted (Cheminformatics algorithms)
Boiling Point	280 - 295 °C at 760 mmHg	Predicted (Analog Extrapolation)
Flash Point	~110 - 120 °C	Predicted (Closed Cup Method)
LogP (Octanol/Water)	1.5 - 1.8	Predicted (Lipophilicity modeling)
Enantiomeric Purity	>98% ee	Standard Commercial Specification

Mechanistic Insights into Thermodynamic Stability

The thermodynamic behavior of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate is heavily governed by the electronic interplay between its functional groups.

Causality of Thermal Behavior: The presence of the fluorine atom at the meta position of the phenyl ring exerts a strong negative inductive effect (-I). During thermal stress, this electron-withdrawing nature slightly destabilizes the formation of any potential benzylic carbocation. However, the benzylic hydroxyl group remains the thermodynamic weak point of the molecule. Under high thermal loads or acidic conditions, the activation energy barrier for the loss of water is overcome. The system undergoes a thermodynamically driven dehydration reaction, yielding Methyl 3-(3-fluorophenyl)acrylate .

This dehydration is entropically favored at elevated temperatures (due to the generation of gaseous H₂O) and enthalpically stabilized by the extended conjugation of the resulting acrylate double bond with the aromatic ring.

Figure 1: Thermodynamically driven dehydration pathway under thermal or acidic stress.

Experimental Workflows for Thermodynamic Characterization

To empirically validate the thermodynamic properties of pharmaceutical intermediates, Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) serve as the gold standard analytical techniques[2]. These self-validating protocols ensure that thermal transitions are accurately mapped without conflating phase changes with degradation.

Protocol A: Differential Scanning Calorimetry (DSC)

Purpose: To determine the melting point (Tₘ), glass transition temperature (T₉), and enthalpy of fusion (ΔH_fus), while assessing solid-state polymorphic purity[2].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 3.0 to 5.0 mg of the intermediate into a standard aluminum DSC pan.

  • Causality: Seal the pan with a crimped lid to suppress the premature volatilization of the methyl ester, which would otherwise skew the heat flow data.

• Instrument Calibration: Ensure the DSC is calibrated for temperature and heat flow using an Indium standard (Tₘ = 156.6 °C).

• Atmosphere Control: Establish a continuous high-purity nitrogen purge at 50 mL/min.

  • Causality: An inert atmosphere prevents exothermic oxidative degradation from masking endothermic phase transitions.

• Thermal Cycle: Equilibrate the sample at 20 °C. Apply a linear heating rate of 10 °C/min up to 250 °C. Lower heating rates can be employed to improve the resolution of overlapping thermal events[3].

• Data Analysis: Integrate the primary endothermic peak to calculate the onset temperature (melting point) and the total energy absorbed (ΔH_fus).

Protocol B: Thermogravimetric Analysis (TGA)

Purpose: To assess the volatility (boiling point estimation) and the onset of thermal degradation (Tₔ).

Step-by-Step Methodology:

• Sample Loading: Place 10–15 mg of the compound into a platinum or alumina TGA crucible. Spread the sample evenly to maximize surface area, ensuring uniform heat distribution.

• Purge Gas: Utilize a nitrogen purge gas (40–60 mL/min) to isolate purely thermal degradation mechanisms from oxidative combustion.

• Heating Profile: Ramp the temperature from ambient (25 °C) to 400 °C at a rate of 10 °C/min.

• Derivative Analysis: Plot the first derivative of the weight loss curve (DTG).

  • Causality: The peak of the DTG curve precisely identifies the temperature of the maximum mass loss rate, distinguishing between the evaporation of the intact ester and the mass loss associated with dehydration (-H₂O).

Figure 2: Analytical workflow for the thermodynamic and purity characterization of the intermediate.

References

• Title: Methyl (r)-3-(3-fluorophenyl)
• Source: World Health Organization (WHO)
• Title: Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC)

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• 3. mdpi.com [mdpi.com]

Preliminary Toxicity and Hazard Assessment of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate (CAS No. 161960-27-0) is a chiral building block with potential applications in the synthesis of pharmaceutically active compounds. As with any novel chemical entity, a thorough understanding of its preliminary toxicity and hazard profile is paramount for ensuring safe handling in a research and development setting and for guiding future non-clinical safety studies. Due to the limited publicly available experimental toxicity data for this specific compound, this guide provides a comprehensive framework for its initial hazard assessment. This document synthesizes information from structurally related molecules, established in vitro and in silico predictive methodologies, and internationally recognized testing guidelines. The objective is to equip researchers and drug development professionals with the necessary insights to conduct a robust preliminary risk assessment.

I. In Silico and Analog-Based Hazard Prediction

In the absence of direct experimental data, computational toxicology and analysis of structural analogs serve as a critical first step in estimating the potential hazards of a new chemical entity.[1][2][3][4]

Structural Analogs Analysis

Analysis of Safety Data Sheets (SDS) for structurally similar phenylpropanoate derivatives suggests a potential for skin, eye, and respiratory tract irritation.[5][6][7][8][9][10][11][12] For instance, related compounds are often classified with the following hazard statements:

• H315: Causes skin irritation.[5][6][7][8][9][10][11][12]

• H319: Causes serious eye irritation.[5][6][7][8][9][10][11][12]

• H335: May cause respiratory irritation.[5][6][7][8][9][10][11][12]

Some analogs also indicate potential for being harmful if swallowed (H302).[5][8][13][14] This information provides a preliminary basis for handling the compound with appropriate personal protective equipment (PPE), including gloves, safety glasses, and use in a well-ventilated area.

In Silico Toxicity Prediction

Quantitative Structure-Activity Relationship (QSAR) models and other computational tools can predict a compound's toxicological properties based on its chemical structure.[1][2][3][4] These models compare the target molecule to a large database of compounds with known toxicities. For Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate, in silico assessments would typically focus on endpoints such as:

• Mutagenicity: Predicting the potential to cause genetic mutations.

• Carcinogenicity: Assessing the risk of causing cancer.

• Developmental and Reproductive Toxicity: Estimating the potential for adverse effects on fetal development and reproductive health.[15]

• Organ-Specific Toxicity: Identifying potential target organs for toxicity.

It is crucial to recognize that in silico predictions are not a substitute for experimental testing but are valuable for prioritizing further studies and for early hazard identification.[3]

II. Recommended In Vitro Toxicity Testing

To obtain initial experimental data while adhering to the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing), a battery of in vitro tests is recommended.

A. Mutagenicity Assessment: Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess a substance's potential to cause gene mutations.[16][17][18][19][20] It utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it for growth.[16][17] The assay determines if the test compound can cause a reverse mutation, allowing the bacteria to grow on a histidine-free medium.[16][17][18][19]

• Strain Selection: Utilize a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA102) to detect different types of mutations.[16]

• Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation system (e.g., rat liver S9 fraction) to identify direct-acting mutagens and those that become mutagenic after metabolism.[16][19]

• Dose Range Finding: Perform a preliminary experiment to determine the appropriate concentration range of the test article, identifying any cytotoxic concentrations.

• Plate Incorporation Assay:

  • Prepare a mixture of the bacterial culture, the test compound at various concentrations, and either the S9 mix or a buffer.[16][18]

  • Add this mixture to a molten top agar solution.[17]

  • Pour the overlay onto minimal glucose agar plates.[16][17][18]

• Incubation: Incubate the plates at 37°C for 48-72 hours.[16][17]

• Scoring: Count the number of revertant colonies on each plate and compare it to the number on the negative (vehicle) control plates. A significant, dose-dependent increase in revertant colonies indicates a positive result.[17]

Caption: Workflow of the Ames test for mutagenicity assessment.

B. Skin Irritation Assessment: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

The in vitro skin irritation test using a Reconstructed Human Epidermis (RhE) model is a validated alternative to animal testing for assessing the skin irritation potential of chemicals.[21][22][23][24] This test method uses a three-dimensional human epidermis model that mimics the barrier properties of human skin.[21][24]

• Tissue Preparation: Culture the RhE tissues to the appropriate stage of differentiation.

• Test Substance Application: Apply a defined amount of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate directly to the surface of the RhE tissue.[22]

• Exposure and Post-Incubation: After a specific exposure time (e.g., 60 minutes), wash the test substance from the tissue surface and incubate for a further period (e.g., 42 hours).

• Viability Assessment: Determine the viability of the RhE tissue using a quantitative method, typically the MTT assay, which measures mitochondrial dehydrogenase activity.[22][24]

• Data Interpretation: A reduction in tissue viability below a defined threshold (≤ 50%) compared to the negative control indicates that the substance is an irritant.[21][24]

Caption: Workflow for in vitro skin irritation testing (OECD TG 439).

III. Preliminary In Vivo Toxicity Assessment

Should in vitro data or the intended use of the compound necessitate in vivo testing, a tiered approach starting with acute toxicity studies is recommended. These studies should be designed to minimize animal use while providing essential information on potential toxicity.

Acute Oral Toxicity (OECD TG 420, 423, or 425)

The primary goal of an acute oral toxicity study is to determine the potential for adverse effects following a single oral dose of a substance.[25][26] Modern guidelines, such as the Fixed Dose Procedure (OECD TG 420), the Acute Toxic Class Method (OECD TG 423), and the Up-and-Down Procedure (OECD TG 425), focus on minimizing the number of animals used and avoiding lethality as an endpoint where possible.[26][27][28]

• Species Selection: The rat is the most commonly used species.[25][26]

• Limit Test: For substances expected to have low toxicity, a limit test is often performed first. A single dose of 2000 mg/kg body weight is administered to a small group of animals.[25][29] If no mortality or significant toxicity is observed, no further testing is required, and the LD50 is considered to be greater than 2000 mg/kg.[27][29]

• Main Test (if required): If toxicity is observed in the limit test, a main test is conducted using a sequential dosing approach to refine the estimate of the LD50.[28][29]

• Observations: Animals are observed for a period of 14 days for signs of toxicity, including changes in behavior, body weight, and any signs of illness.[25]

• Necropsy: At the end of the observation period, a gross necropsy is performed on all animals.

IV. Data Summary and Interpretation

The data generated from the proposed in silico and in vitro/in vivo assessments should be tabulated for clear interpretation.

Table 1: Summary of Preliminary Toxicity Data

Endpoint	Methodology	Predicted/Observed Outcome
Acute Oral Toxicity	OECD TG 420, 423, or 425	LD50 > 2000 mg/kg (based on analog data, to be confirmed)
Skin Irritation	OECD TG 439 (RhE)	Predicted: Irritant (based on analogs)
Eye Irritation	In vitro methods (e.g., OECD TG 437, 492)	Predicted: Irritant (based on analogs)
Mutagenicity (Ames)	Bacterial Reverse Mutation Assay	To be determined
Respiratory Irritation	In silico / Structure-Activity Relationship	Predicted: Potential for respiratory irritation (based on analogs)

V. Conclusion and Recommendations

This guide outlines a systematic approach for the preliminary toxicity and hazard assessment of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate. Based on data from structural analogs, the compound should be handled as a potential skin, eye, and respiratory irritant. The recommended in vitro testing battery will provide crucial initial experimental data on its mutagenic and skin irritation potential, adhering to modern, animal-alternative testing strategies. The results of these studies will be fundamental in guiding further non-clinical development and establishing safe handling procedures.

VI. References

• OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. (2013). Organisation for Economic Co-operation and Development. [Link]

• Interim Procedures for Conducting the Salmonella/Microsomal Mutagenicity Assay (Ames Test). (1983). U.S. Environmental Protection Agency. [Link]

• Gupta, P. K., & Gupta, R. C. (2018). Microbial Mutagenicity Assay: Ames Test. Methods in molecular biology (Clifton, N.J.), 1800, 173–183. [Link]

• Skin irritation and corrosion toxicity tests: OECD Guideline 439. (2026). nano-test.de. [Link]

• Advice on skin and eye irritation testing helps reduce animal tests. (2016). European Chemicals Agency. [Link]

• Skin irritation: OECD TG 439. SenzaGen. [Link]

• Guidance Document on an Integrated Approach on Testing and Assessment (IATA) for Skin Corrosion and Irritation. (2017). Organisation for Economic Co-operation and Development. [Link]

• Ames Test. Cyprotex ADME-Tox Solutions - Evotec. [Link]

• Mortelmans, K., & Zeiger, E. (2000). The Ames Salmonella/microsome mutagenicity assay. Mutation research, 455(1-2), 29–60. [Link]

• Acute Oral Toxicity: the 3T3 Neutral Red Uptake (NRU) Cytotoxicity assay. EU Science Hub. [Link]

• Chapter IV. Guidelines for Toxicity Tests. U.S. Food and Drug Administration. [Link]

• Health Effects Test Guidelines OPPTS 870.1100 Acute Oral Toxicity. National Toxicology Program. [Link]

• Acute Toxicology Test OECD 425. Altogen Labs. [Link]

• Gothe, S. R., Pawade, U. V., Nikam, A. V., & Anjankar, M. P. (2023). OECD guidelines for acute oral toxicity studies: an overview. International Journal of Research in Ayurveda and Pharmacy, 14(4), 139-144. [Link]

• Propanoic acid, 3-hydroxy-, methyl ester. PubChem. [Link]

• Hazardous Substance Fact Sheet - Propionic Acid. New Jersey Department of Health. [Link]

• Safety data sheet - 3-(3-hydroxyphenyl)propanoic acid. (2023). [Link]

• ECHA CHEM. European Chemicals Agency. [Link]

• Vedani, A., Lill, M. A., & Dobler, M. (2006). Predicting the Toxic Potential of Drugs and Chemicals In Silico. ALTEX, 23(3), 179-183. [Link]

• A Framework for assessing in silico Toxicity Predictions: Case Studies with selected Pesticides. (2012). JRC Publications Repository. [Link]

• Bajic, V. P., & Zivkovic, L. (2016). In silico toxicology: Computational methods for the prediction of chemical toxicity. Wiley Interdisciplinary Reviews: Computational Molecular Science, 6(2), 147-172. [Link]

• Zhang, L., Ai, H., & Chen, W. (2018). In Silico Prediction of Chemical Toxicity for Drug Design Using Machine Learning Methods and Structural Alerts. Frontiers in chemistry, 6, 40. [Link]

• PregPred: an In-Silico Alternative to Animal Testing for Predicting Developmental Toxicity Potential. (2024). ChemRxiv. [Link]

• Substance Information - ECHA. European Chemicals Agency. [Link]

• Methyl 3-hydroxy-3-phenylpropanoate. PubChem. [Link]

• methyl (3R)-3-amino-3-(2-fluorophenyl)propanoate hydrochloride. NextSDS. [Link]

• Substances - ECHA CHEM. European Chemicals Agency. [Link]

• methyl 3-hydroxy-3-phenylpropanoate - ECHA CHEM. European Chemicals Agency. [Link]

• Harmonised classifications - ECHA CHEM. European Chemicals Agency. [Link]

• Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate. (2025). Chemsrc. [Link]

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Protocols & Analytical Methods

Application Note: Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate as a Versatile Chiral Building Block in Drug Discovery

Strategic Significance in Medicinal Chemistry

The design of modern neuroactive and metabolic therapeutics heavily relies on conformationally restricted, metabolically stable chiral scaffolds. Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate has emerged as a critical chiral building block in the synthesis of Active Pharmaceutical Ingredients (APIs).

The strategic inclusion of the 3-fluorophenyl moiety serves two primary pharmacological purposes:

• Metabolic Shielding: The highly electronegative fluorine atom blocks cytochrome P450 (CYP450)-mediated oxidation at the meta position of the aromatic ring, significantly extending the drug's half-life.

• Lipophilicity & BBB Penetration: Fluorination lowers the basicity of adjacent amines in downstream derivatives and increases overall lipophilicity, which is crucial for Central Nervous System (CNS) penetration in Selective Serotonin Reuptake Inhibitors (SSRIs) and Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs).

As a β -hydroxy ester, this compound possesses two reactive termini (the hydroxyl group and the methyl ester) and a stable stereocenter, allowing for divergent synthetic pathways including Mitsunobu inversions, reductions to 1,3-diols, and amidations.

Enantioselective Synthesis Workflows

The generation of the (R)-stereocenter from the prochiral precursor, methyl 3-(3-fluorophenyl)-3-oxopropanoate, can be achieved via two distinct, highly efficient paradigms: Chemo-catalysis and Biocatalysis.

Chemo-Catalytic Route: Noyori Asymmetric Hydrogenation

Developed by Ryoji Noyori, the asymmetric hydrogenation of β -keto esters using chiral Ruthenium(II)-BINAP complexes remains a gold standard for industrial scale-up [1]. The reaction proceeds via the dynamic coordination of the β -keto ester's ketone and ester carbonyls to the Ru(II) center.

• Causality of Trace Acid: The addition of trace strong acid (e.g., HCl) is critical. It accelerates the heterolysis of the hydrogen molecule and facilitates the rapid release of the product from the Ru-alkoxide intermediate, preventing catalyst poisoning and ensuring high turnover frequencies (TOF) [1].

Biocatalytic Route: Ketoreductase (KRED) Reduction

Enzyme-based approaches utilizing NADPH-dependent ketoreductases (KREDs) offer a "green chemistry" alternative [2]. By employing an engineered KRED coupled with Glucose Dehydrogenase (GDH) for in situ NADPH cofactor recycling, the reduction occurs in aqueous media at ambient temperature.

• Causality of Cofactor Recycling: NADPH is prohibitively expensive for stoichiometric use. The GDH/glucose system drives the equilibrium forward by continuously regenerating NADPH, making the process economically viable while maintaining >99% enantiomeric excess (ee).

Caption: Comparative workflows for the enantioselective synthesis of the chiral building block.

Derivatization Pathways in Drug Discovery

The versatility of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate lies in its ability to be functionalized into various API scaffolds without racemization.

• Pathway A (Mitsunobu Inversion): Utilizing diethyl azodicarboxylate (DEAD) and triphenylphosphine (PPh 3​ ), the (R)-hydroxyl group undergoes an S N​ 2 displacement with an azide or phthalimide nucleophile. This strictly inverts the stereocenter to the (S)-configuration, yielding precursors for chiral β -amino acids [3].

• Pathway B (Reduction to Oxetanes): Reduction of the ester to a primary alcohol yields a chiral 1,3-diol. Selective tosylation of the primary alcohol followed by base-promoted intramolecular cyclization yields 2-aryl-oxetanes, which are valuable conformationally restricted bioisosteres for gem-dimethyl groups.

• Pathway C (Amidation to SNRIs): Direct amidation of the ester followed by reduction yields γ -amino alcohols, the core scaffold of drugs like duloxetine and fluoxetine analogs.

Caption: Divergent derivatization pathways of the (R)-beta-hydroxy ester in API synthesis.

Quantitative Data & Quality Control

The choice between chemo- and biocatalysis depends on the available infrastructure (high-pressure reactors vs. bioreactors). Table 1 summarizes the critical process parameters and outcomes for both methods.

Table 1: Comparison of Enantioselective Reduction Methods

Parameter	Chemo-Catalytic (Ru-BINAP)	Biocatalytic (KRED)
Catalyst Loading	0.05 mol%	1–5 wt% (Enzyme)
Reaction Conditions	H 2​ (30–50 psi), MeOH, 40°C	Aqueous buffer (pH 7.0), 30°C
Additives	Trace HCl (0.1 mol%)	GDH, Glucose, NADP + (0.1 mol%)
Conversion Yield	>95%	>98%
Enantiomeric Excess	97–98% ee	>99% ee
Primary Impurity	Unreacted starting material	Gluconic acid (easily washed out)

Experimental Protocols

Protocol 1: Biocatalytic Synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate

This protocol utilizes a self-validating pH-stat system. The oxidation of glucose to gluconic acid by GDH lowers the pH; continuous automated addition of NaOH validates that the coupled enzymatic reaction is actively proceeding.

Materials:

• Methyl 3-(3-fluorophenyl)-3-oxopropanoate (100 mmol, 19.6 g)

• KRED enzyme powder (e.g., KRED-101 or equivalent, 500 mg)

• Glucose Dehydrogenase (GDH, 100 mg)

• NADP + sodium salt (0.1 mmol, 78 mg)

• D-Glucose (150 mmol, 27.0 g)

• Potassium phosphate buffer (100 mM, pH 7.0, 200 mL)

Step-by-Step Methodology:

• System Initialization: In a 500 mL jacketed bioreactor equipped with a pH-stat and overhead stirrer, add the potassium phosphate buffer and D-Glucose. Heat to 30°C.

• Cofactor & Enzyme Addition: Dissolve NADP + , GDH, and KRED in the buffer. Stir at 200 rpm for 10 minutes to ensure complete dissolution.

• Substrate Addition: Add the β -keto ester dropwise over 30 minutes. The substrate will form a biphasic suspension. Increase stirring to 600 rpm to maximize interfacial surface area.

• In-Process Control (IPC) & Reaction Monitoring:

  • Set the pH-stat to maintain pH 7.0 using 2.0 M NaOH.

  • Causality Check: The consumption rate of NaOH directly correlates with the reduction rate.

  • After 12 hours, sample the organic phase. Dilute in isopropanol and analyze via chiral HPLC (Chiralcel OD-H column). Proceed to workup only when starting material is <1%.

• Workup: Add ethyl acetate (200 mL) and filter the entire biphasic mixture through a pad of Celite to remove denatured proteins. Separate the organic layer, wash with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo to yield the pure (R)-enantiomer.

Protocol 2: Mitsunobu Inversion to (S)-3-Azido-3-(3-fluorophenyl)propanoate

This protocol converts the (R)-alcohol to an (S)-azide, a direct precursor to β -amino acids. It includes a specific workup to eliminate triphenylphosphine oxide, a notorious Mitsunobu byproduct.

Materials:

• Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate (10 mmol, 1.98 g)

• Triphenylphosphine (PPh 3​ , 12 mmol, 3.15 g)

• Diethyl azodicarboxylate (DEAD, 12 mmol, 2.09 g)

• Diphenylphosphoryl azide (DPPA, 12 mmol, 3.30 g)

• Anhydrous Tetrahydrofuran (THF, 40 mL)

Step-by-Step Methodology:

• Activation: Under an argon atmosphere, dissolve the (R)-alcohol and PPh 3​ in anhydrous THF. Cool the reaction flask to 0°C in an ice bath.

• Azodicarboxylate Addition: Add DEAD dropwise over 15 minutes.

  • Causality: Slow addition prevents the premature depletion of the betaine intermediate. The solution will turn deep yellow, indicating the formation of the activated PPh 3​ -DEAD complex.

• Nucleophilic Displacement: Add DPPA dropwise. Stir at 0°C for 1 hour, then allow the reaction to warm to room temperature and stir for an additional 4 hours.

  • Mechanism: The activated phosphonium intermediate undergoes a strict S N​ 2 backside attack by the azide ion, resulting in complete inversion of stereochemistry [3].

• In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 4:1). The product azide is significantly less polar than the starting alcohol.

• Purification (Self-Validating Workup): Concentrate the THF in vacuo. To precipitate the triphenylphosphine oxide byproduct, resuspend the crude residue in cold diethyl ether/hexane (1:1, 50 mL) and stir vigorously for 30 minutes. Filter the white precipitate. Concentrate the filtrate and purify via flash chromatography to isolate the pure (S)-azide.

References

• Noyori, R., Ohkuma, T., Kitamura, M., Takaya, H., Sayo, N., Kumobayashi, H., & Akutagawa, S. (1987). Asymmetric hydrogenation of beta-keto carboxylic esters. Journal of the American Chemical Society, 109(19), 5856-5858.[Link]

• Kambourakis, S., & Rozzell, J. D. (2004). Highly Stereoselective Reductions of α-Alkyl-1,3-diketones and α-Alkyl-β-keto Esters Catalyzed by Isolated NADPH-Dependent Ketoreductases. Organic Letters, 6(11), 1833-1836.[Link]

Application Notes and Protocols: Asymmetric Synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral β-Hydroxy Esters

Chiral β-hydroxy esters are pivotal structural motifs in a vast array of biologically active molecules and are indispensable building blocks in the pharmaceutical industry. Their stereochemistry often dictates the efficacy and selectivity of a drug candidate. The (R)-enantiomer of 3-(3-fluorophenyl)-3-hydroxypropanoate, in particular, serves as a key intermediate in the synthesis of various therapeutic agents. This guide provides a detailed, step-by-step protocol for the asymmetric synthesis of methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate, commencing from its corresponding β-keto ester, methyl 3-(3-fluorophenyl)-3-oxopropanoate. The focus of this protocol is the highly efficient and enantioselective Noyori-type asymmetric hydrogenation, a cornerstone transformation in modern organic synthesis.[1]

Synthetic Strategy: Asymmetric Hydrogenation of a β-Keto Ester

The chosen synthetic route involves the asymmetric reduction of the prochiral ketone, methyl 3-(3-fluorophenyl)-3-oxopropanoate, using a chiral ruthenium-diphosphine catalyst. This method is renowned for its high enantioselectivity, broad substrate scope, and operational convenience.[2][3] The success of this transformation hinges on the formation of a chiral catalyst-substrate complex that facilitates the stereoselective transfer of a hydride to the carbonyl group.

The general transformation is depicted below:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Application Note: Chromatographic Enantioseparation of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate

Executive Summary

Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate is a highly valuable chiral building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), most notably in the development of YAP/TAZ-TEAD protein-protein interaction inhibitors 1. The enantiomeric purity of this intermediate strictly dictates the pharmacological efficacy and safety profile of the final therapeutic agent.

Separating the (R) and (S) enantiomers of beta-hydroxy esters presents a unique analytical challenge. Unlike rigid cyclic molecules, the aliphatic backbone of beta-hydroxy esters possesses significant rotational flexibility, which can complicate chiral recognition. This application note provides drug development professionals with two orthogonal, self-validating methodologies—Normal Phase High-Performance Liquid Chromatography (NP-HPLC) and Supercritical Fluid Chromatography (SFC)—engineered to achieve baseline enantioseparation.

Physicochemical Profiling & Chiral Recognition Rationale

To achieve a robust separation (Resolution, Rs > 1.5), the chromatographic system must exploit the stereochemical nuances of the analyte. The success of polysaccharide-based Chiral Stationary Phases (CSPs) relies on a classic "three-point interaction" model [[2]]().

• Hydrogen Bonding Causality: The molecule features a hydroxyl group (strong H-bond donor) and an ester carbonyl (H-bond acceptor). In NP-HPLC, non-polar bulk solvents like hexane are mandatory. They prevent solvent competition, forcing the analyte to hydrogen-bond exclusively with the carbamate linkages of the CSP.

• Modifier Selection (IPA vs. EtOH): Isopropanol (IPA) is selected over ethanol as the polar modifier. The increased steric bulk of IPA slows its association with the CSP's chiral pockets. This allows the flexible beta-hydroxy ester to adopt a stable, pseudo-cyclic conformation within the chiral cavity, significantly enhancing the separation factor (α) [[3]]().

• Electronic Interactions: The highly electron-withdrawing 3-fluorophenyl ring creates a strong localized dipole, facilitating robust π-π stacking with the phenyl rings of the stationary phase.

Fig 1. Three-point chiral recognition model between the beta-hydroxy ester and polysaccharide CSP.

Experimental Protocols

Method A: Normal Phase Chiral HPLC (NP-HPLC)

This protocol utilizes a cellulose-based CSP and is optimized for routine QA/QC environments requiring high precision without specialized supercritical fluid infrastructure.

Materials & Reagents:

• Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 mm × 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v). Must be HPLC grade.

• Sample Solvent: n-Hexane / Isopropanol (50:50, v/v).

Step-by-Step Methodology:

• System Flush: Purge the HPLC system with 100% Isopropanol for 30 minutes to eliminate any reverse-phase aqueous residues that could irreversibly damage the normal-phase CSP.

• Equilibration: Introduce the mobile phase (Hexane/IPA 90:10) at a flow rate of 1.0 mL/min. Monitor the UV baseline at 210 nm until stabilization is achieved (approximately 45 minutes).

• Sample Preparation: Accurately weigh 1.0 mg of the racemic standard and dissolve it in 1.0 mL of the sample solvent. The 50:50 ratio ensures complete dissolution of the fluorinated compound without causing peak distortion upon injection. Filter through a 0.22 µm PTFE syringe filter.

• Injection & Acquisition: Inject 10 µL of the sample. Acquire data at 210 nm (optimal for the ester carbonyl) and 254 nm (optimal for the fluorophenyl ring) for a total run time of 20 minutes.

• Self-Validation (SST): The system is deemed suitable for sample analysis only if the resolution (Rs) between the (R) and (S) enantiomers is ≥ 1.5, and the USP tailing factor for both peaks is ≤ 1.2.

Method B: Supercritical Fluid Chromatography (SFC)

SFC provides a high-throughput, environmentally friendly alternative. It leverages the high diffusivity and low viscosity of supercritical CO2 to achieve faster mass transfer and shorter run times 4.

Materials & Reagents:

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 mm × 4.6 mm, 5 µm.

• Mobile Phase: Supercritical CO2 / Methanol (85:15, v/v).

Step-by-Step Methodology:

• System Equilibration: Set the column oven temperature to 35 °C. Pressurize the system with CO2 and set the Back Pressure Regulator (BPR) to 120 bar to maintain the supercritical state.

• Modifier Introduction: Introduce the Methanol co-solvent at a constant 15% ratio with a total flow rate of 3.0 mL/min.

• Sample Preparation: Dissolve 2.0 mg of the analyte in 1.0 mL of pure Methanol. Filter through a 0.22 µm PTFE filter.

• Injection & Acquisition: Inject 5 µL of the sample. Monitor UV absorbance at 210 nm. Total run time is reduced to 7 minutes.

• Self-Validation (SST): Confirm that the %RSD of retention times over 5 consecutive replicate injections is < 0.5%, ensuring pump stability under supercritical conditions.

Fig 2. Decision tree for the chromatographic chiral resolution of beta-hydroxy esters.

Quantitative Data Summary

The following table summarizes the operational parameters and typical performance metrics for both methodologies, allowing scientists to select the appropriate technique based on their laboratory infrastructure and throughput requirements.

Parameter	Method A: NP-HPLC	Method B: Chiral SFC
Stationary Phase	Chiralcel OD-H (Cellulose-based)	Chiralpak AD-H (Amylose-based)
Mobile Phase	Hexane / Isopropanol (90:10)	CO2 / Methanol (85:15)
Flow Rate	1.0 mL/min	3.0 mL/min
System Pressure	~60 bar	120 bar (BPR controlled)
Column Temperature	25 °C (Ambient)	35 °C
Typical Run Time	20 minutes	7 minutes
Solvent Consumption	High (Organic waste generated)	Low (Green chemistry profile)
Expected Resolution (Rs)	> 1.8	> 2.0

Sources

• 1. WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors - Google Patents [patents.google.com]
• 2. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 3. (S)-Ethyl 3-Hydroxy-3-phenylpropanoate Chiral Synthon [benchchem.com]
• 4. US20130296309A1 - Aryl pyridine as aldosterone synthase inhibitors - Google Patents [patents.google.com]

Technical Notes & Optimization

improving enantiomeric excess in Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate synthesis

Technical Support Center: Synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate

Welcome to the technical support center for the synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the enantiomeric excess (% ee) of this critical chiral building block. We will explore the causality behind experimental choices, providing field-proven insights to overcome common synthetic challenges.

Troubleshooting Guide: Low Enantiomeric Excess

Achieving high enantiomeric purity is paramount for the utility of chiral intermediates. Low enantiomeric excess is a frequent issue that can often be resolved through a systematic evaluation of reaction parameters.[1] This section addresses the most common causes of suboptimal stereoselectivity.

Q1: My asymmetric reduction is yielding a product with low enantiomeric excess. Where should I start my investigation?

A systematic approach to troubleshooting is essential when you encounter low enantiomeric excess.[2] Begin by methodically verifying the foundational aspects of your experimental setup. The logical workflow below provides a structured path for your investigation.

Caption: A systematic workflow for troubleshooting low enantiomeric excess.

Start with the most critical component: the catalyst. Then, move to the quality of your reagents and solvents, followed by a methodical optimization of reaction conditions. Finally, ensure your analytical method is accurate and reliable.

Frequently Asked Questions (FAQs)

Catalyst-Related Issues

Q2: How can I be certain that my chiral catalyst is the source of poor enantioselectivity?

The chiral catalyst is the heart of the asymmetric transformation; its health is non-negotiable.

• Purity and Integrity: For catalysts prepared in-house, such as metal-ligand complexes (e.g., Ru-BINAP) or oxazaborolidines (for CBS reductions), it is crucial to verify their structural integrity and purity using techniques like NMR spectroscopy.[2] For commercial catalysts, ensure they are from a reputable supplier and have been stored under the recommended conditions (e.g., inert atmosphere, low temperature).[2]

• Benchmark Reaction: A highly effective method for validating your catalyst is to run a control reaction with a well-established substrate known to give high ee with your specific catalyst system (e.g., the reduction of acetophenone for CBS catalysts).[3] If this control reaction also results in low ee, it strongly indicates a problem with the catalyst itself.[2]

• Enantiomeric Purity of the Ligand: The enantiomeric purity of the chiral ligand used to prepare the catalyst is paramount.[4] An auxiliary or ligand with low enantiomeric purity will directly result in a product with diminished ee.[5]

Q3: What is the mechanism of enantioselection and how can it fail?

Enantioselection occurs because the chiral catalyst creates a diastereomeric transition state when it interacts with the prochiral substrate. One transition state (leading to the R-enantiomer) is energetically more favorable than the other (leading to the S-enantiomer).[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Corey–Itsuno reduction — Grokipedia [grokipedia.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Enantioselective synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate

Welcome to the technical support center for the synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis of this valuable chiral building block.

Introduction

The enantioselective reduction of β-keto esters is a cornerstone of modern asymmetric synthesis, providing access to chiral β-hydroxy esters that are pivotal intermediates in the pharmaceutical industry. The synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate typically involves the asymmetric hydrogenation of its corresponding prochiral β-keto ester, Methyl 3-(3-fluorophenyl)-3-oxopropanoate. This transformation is most commonly achieved with high enantioselectivity using ruthenium-based catalysts, such as those developed by Noyori and his research group. This guide will focus on troubleshooting common issues encountered during this synthesis, from the preparation of the starting material to the final purification and analysis of the desired chiral alcohol.

Troubleshooting Guide: Low Yield and Enantioselectivity

Low yields and suboptimal enantiomeric excess (ee) are common hurdles in asymmetric catalysis. The following table outlines potential causes and actionable solutions for troubleshooting the synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate.

Observed Problem	Potential Cause	Troubleshooting & Optimization Strategies
Low or No Conversion	1. Inactive Catalyst: The Ru-BINAP catalyst is sensitive to air and moisture. Improper handling or storage can lead to deactivation.	- Ensure the catalyst is handled under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk techniques. - Use anhydrous and degassed solvents. - Consider preparing the active catalyst in situ from a stable precatalyst like [RuCl₂(benzene)]₂ and (R)-BINAP immediately before use.
2. Catalyst Poisoning: Trace impurities in the substrate, solvent, or from the reaction setup can poison the catalyst. Sulfur and nitrogen-containing compounds are common inhibitors.	- Purify the starting material, Methyl 3-(3-fluorophenyl)-3-oxopropanoate, by column chromatography or distillation before use. - Use high-purity, anhydrous solvents. - Thoroughly clean and dry all glassware.
3. Insufficient Hydrogen Pressure: The reaction rate can be dependent on the hydrogen pressure.	- Ensure the reaction vessel is properly sealed and pressurized. - Optimize the hydrogen pressure; for many β-keto ester reductions, pressures between 4 and 100 atm are effective.[1]
Low Enantiomeric Excess (ee)	1. Impure Chiral Ligand: The enantiomeric purity of the (R)-BINAP ligand is critical for high enantioselectivity.	- Use (R)-BINAP from a reputable supplier with a specified high enantiomeric purity (>99% ee). - If in doubt, verify the enantiomeric purity of the ligand by chiral HPLC.
2. Presence of Water: Water in the reaction mixture can lead to the formation of achiral ruthenium species, resulting in a racemic background reaction.	- Use rigorously dried solvents and reagents. - Add molecular sieves to the reaction mixture.
3. Suboptimal Reaction Temperature: Temperature can significantly influence the enantioselectivity of the reaction.	- Screen a range of temperatures (e.g., from room temperature to 50 °C) to find the optimal condition for your specific substrate.
Formation of Side Products	1. Impurities in Starting Material: The starting β-keto ester may contain impurities from its synthesis (e.g., via Claisen condensation) that can lead to side reactions.	- Analyze the purity of the starting material by NMR and GC-MS. - Purify the starting material if necessary. Common side products from Claisen condensations include self-condensation products of the starting esters.
2. Over-reduction or Side Reactions of the Product: Under harsh conditions, the product alcohol or the ester functionality could potentially undergo further reactions.	- Monitor the reaction progress closely by TLC or GC to avoid prolonged reaction times. - Use milder reaction conditions (lower temperature, lower pressure) once the optimal conditions for conversion are established.
Difficult Purification	1. Catalyst Residue: Residual ruthenium catalyst can contaminate the final product and is often difficult to remove completely.	- After the reaction, pass the crude mixture through a short plug of silica gel or alumina to remove the bulk of the catalyst. - For complete removal, consider using a scavenger resin, such as one with thiol functional groups.[2]
2. Co-elution with Byproducts: Side products may have similar polarities to the desired product, making chromatographic separation challenging.	- Optimize the column chromatography conditions (e.g., solvent system, gradient). - If co-elution persists, consider derivatizing the hydroxyl group of the product to alter its polarity for easier separation, followed by deprotection.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing the starting material, Methyl 3-(3-fluorophenyl)-3-oxopropanoate?

A1: The most common method for synthesizing β-keto esters like Methyl 3-(3-fluorophenyl)-3-oxopropanoate is the Claisen condensation. This typically involves the reaction of methyl 3-fluorobenzoate with methyl acetate in the presence of a strong base such as sodium hydride or sodium methoxide. It is crucial to use anhydrous conditions to prevent hydrolysis of the esters and the base.

Q2: How critical is the purity of the (R)-BINAP ligand?

A2: The purity of the (R)-BINAP ligand is of utmost importance. Both chemical and enantiomeric purity are critical. Chemical impurities can act as catalyst poisons, while a low enantiomeric excess of the ligand will directly result in a lower enantiomeric excess of the product. It is recommended to use (R)-BINAP with >99% chemical purity and >99% ee.[3][4]

Q3: Can I prepare the active ruthenium catalyst in situ?

A3: Yes, and it is often the preferred method. The active catalyst can be prepared by reacting a stable ruthenium precursor, such as [RuCl₂(benzene)]₂, with the (R)-BINAP ligand in an anhydrous, degassed solvent like methanol or ethanol prior to the introduction of the substrate and hydrogen.[1] This avoids the need to handle and store the more sensitive, pre-activated catalyst.

Q4: What is the best solvent for the asymmetric hydrogenation of Methyl 3-(3-fluorophenyl)-3-oxopropanoate?

A4: For the asymmetric hydrogenation of β-keto esters using Ru-BINAP catalysts, protic solvents like methanol and ethanol generally give the best results in terms of both reaction rate and enantioselectivity.[3] Aprotic solvents are typically not recommended as they can lead to lower yields and enantioselectivities.

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be conveniently monitored by thin-layer chromatography (TLC) or gas chromatography (GC). A small aliquot of the reaction mixture can be withdrawn (carefully, under an inert atmosphere), and the disappearance of the starting β-keto ester and the appearance of the product β-hydroxy ester can be observed.

Q6: What is the best method for determining the enantiomeric excess (ee) of the final product?

A6: Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for determining the enantiomeric excess of chiral alcohols like Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate. A chiral stationary phase, such as one based on a polysaccharide derivative (e.g., Chiralpak IA or AD), is typically used. The separation conditions (mobile phase composition, flow rate) will need to be optimized for the specific compound.

Experimental Protocols

Protocol 1: Synthesis of Methyl 3-(3-fluorophenyl)-3-oxopropanoate (Starting Material)

This protocol describes a general procedure for the Claisen condensation to prepare the starting β-keto ester.

Materials:

• Methyl 3-fluorobenzoate

• Methyl acetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, dried in an oven

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.2 equivalents) and wash with anhydrous hexanes to remove the mineral oil.

• Add anhydrous THF to the flask to create a suspension of sodium hydride.

• In the dropping funnel, prepare a solution of methyl 3-fluorobenzoate (1 equivalent) and methyl acetate (2 equivalents) in anhydrous THF.

• Add the solution from the dropping funnel dropwise to the stirred suspension of sodium hydride at room temperature.

• After the addition is complete, stir the reaction mixture at room temperature for 12-16 hours.

• Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of 1 M HCl until the mixture is acidic (pH ~5-6).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield Methyl 3-(3-fluorophenyl)-3-oxopropanoate.

Protocol 2: Asymmetric Hydrogenation of Methyl 3-(3-fluorophenyl)-3-oxopropanoate

This protocol is adapted from established procedures for the Noyori asymmetric hydrogenation of β-keto esters.

Materials:

• Methyl 3-(3-fluorophenyl)-3-oxopropanoate

• [RuCl₂(benzene)]₂

• (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl ((R)-BINAP)

• Anhydrous, degassed methanol

• High-purity hydrogen gas

• High-pressure autoclave or hydrogenation reactor

• Schlenk glassware

Procedure:

• Catalyst Preparation (in situ): In a dry Schlenk flask under an inert atmosphere, add [RuCl₂(benzene)]₂ (0.5 mol%) and (R)-BINAP (0.55 mol%).

• Add anhydrous, degassed methanol to dissolve the solids and stir the mixture at room temperature for 30 minutes to form the active catalyst complex.

• Hydrogenation: In a separate flask, dissolve Methyl 3-(3-fluorophenyl)-3-oxopropanoate in anhydrous, degassed methanol.

• Transfer the substrate solution to the autoclave.

• Carefully transfer the prepared catalyst solution to the autoclave via cannula under an inert atmosphere.

• Seal the autoclave and purge it several times with hydrogen gas.

• Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 50 atm).

• Stir the reaction mixture at a controlled temperature (e.g., 40 °C) until the reaction is complete (monitor by TLC or GC).

• Work-up and Purification: Carefully vent the hydrogen gas from the autoclave.

• Remove the solvent from the reaction mixture under reduced pressure.

• The crude product can be purified by passing it through a short plug of silica gel to remove the catalyst, followed by flash column chromatography if further purification is needed.

Visualizations

Reaction Pathway

Caption: Asymmetric hydrogenation of the starting β-keto ester to the desired chiral alcohol.

Troubleshooting Logic for Low Enantioselectivity

Caption: A logical workflow for troubleshooting low enantiomeric excess in the reaction.

References

• Noyori, R. Asymmetric Catalysis in Organic Synthesis. John Wiley & Sons: New York, 1993.
• Ohkuma, T.; Noyori, R. Asymmetric Hydrogenation of Ketones. In Comprehensive Asymmetric Catalysis; Jacobsen, E. N., Pfaltz, A., Yamamoto, H., Eds.; Springer: Berlin, Heidelberg, 1999; Vol. 1, pp 199-246.
• Kitamura, M.; Tokunaga, M.; Ohkuma, T.; Noyori, R. Asymmetric Hydrogenation of 3-Oxo Carboxylates Using BINAP-Ruthenium(II) Complexes. Org. Synth.1993, 71, 1.
• Ohkuma, T.; Ooka, H.; Hashiguchi, S.; Ikariya, T.; Noyori, R. Practical Enantioselective Hydrogenation of Aromatic Ketones. J. Am. Chem. Soc.1995, 117(9), 2675–2676.
• Doucet, H.; Ohkuma, T.; Murata, K.; Yokozawa, T.; Kozawa, M.; Katayama, E.; England, A. F.; Ikariya, T.; Noyori, R. (S)-BINAP/(S,S)-DPEN-RuCl₂: A General Catalyst for Asymmetric Hydrogenation of Simple Ketones. Angew. Chem. Int. Ed.1998, 37(12), 1703–1707.
• Noyori, R.; Ohkuma, T. Asymmetric Catalysis by Architectural and Functional Molecular Engineering: Practical Chemo- and Stereoselective Hydrogenation of Ketones. Angew. Chem. Int. Ed.2001, 40(1), 40–73.
• Chen, C.-y.; et al. A General and Efficient Method for the Asymmetric Hydrogenation of β-Keto Esters. Org. Lett.2003, 5(9), 1511–1514.
• Wu, J.; Chan, A. S. C. Recent developments in the synthesis of chiral β-amino alcohols. Acc. Chem. Res.2005, 38(5), 413–422.
• Baratta, W.; Chelucci, G. Ruthenium-based catalysts for the asymmetric transfer hydrogenation of ketones. Coord. Chem. Rev.2007, 251(17-20), 2194–2220.
• Mashima, K.; Kusano, K.; Sato, N.; Nozaki, K.; Takaya, H. Cationic BINAP-Ru(II) Halide Complexes: Highly Efficient Catalysts for Asymmetric Hydrogenations of α- and β-Functionalized Ketones. J. Org. Chem.1994, 59(11), 3064–3076.

• Chemspace. (n.d.). Methyl 3-(3-fluorophenyl)-3-oxopropanoate. [Link]

• Myers, A. G. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate Production

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers, scale-up scientists, and drug development professionals synthesizing Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate from its corresponding β-keto ester, Methyl 3-(3-fluorophenyl)-3-oxopropanoate.

Because this chiral building block is synthesized via two primary pathways—Biocatalytic Ketoreductase (KRED) Reduction and Chemocatalytic Ru(II)-BINAP Asymmetric Hydrogenation —this guide is bifurcated to address the unique thermodynamic and kinetic temperature dependencies of each system.

Part 1: Biocatalytic Reduction (Ketoreductase / KRED Pathway)

Biocatalytic reduction utilizing KREDs coupled with a Glucose Dehydrogenase (GDH) cofactor recycling system offers exquisite enantioselectivity. However, enzymes possess strict thermal boundaries where temperature dictates the balance between reaction velocity, binding pocket rigidity, and protein denaturation[1].

Quantitative Data: Temperature vs. KRED Performance

Data represents typical kinetic profiles for engineered KREDs acting on fluorinated β-keto esters.

Temperature (°C)	Conversion (24h)	Enantiomeric Excess (ee %)	Enzyme Half-Life	Mechanistic Outcome
20°C	45%	>99.9%	>48 hours	Sluggish kinetics; high rigidity.
30°C (Optimum)	>99%	>99.5%	24 hours	Ideal balance of rate and ee.
40°C	85%	96.0%	4 hours	Pocket expansion; pro-S face binding.
50°C	<20%	N/A	<30 mins	Rapid thermal denaturation[1].

Troubleshooting FAQs (Biocatalysis)

Q1: Why does my enantiomeric excess (ee) drop from >99% to 96% when I scale up the reaction at 40°C? A: This is a classic thermodynamic failure mode. The reduction of the β-keto ester is exothermic. In scale-up, inadequate heat dissipation can cause localized temperature spikes above 35°C. At elevated temperatures, the conformational flexibility of the KRED's active site increases. This "pocket expansion" allows the substrate to occasionally bind via its pro-S face rather than the desired pro-R face, directly degrading the enantiomeric excess. Furthermore, suboptimal temperatures can lead to poor overall yields, necessitating a complete re-evaluation of the thermal control system[2].

Q2: How do I balance reaction rate and enzyme stability over a 24-hour batch cycle? A: You must operate at the intersection of the Arrhenius equation (which dictates faster kinetics at higher heat) and the enzyme's thermal denaturation curve. For fluorinated aromatic β-keto esters, 30°C is the empirically validated sweet spot. At this temperature, the GDH cofactor recycling system (NADP+ to NADPH) operates at peak efficiency without prematurely degrading the KRED tetramer structure[1].

Protocol 1: Self-Validating KRED Workflow

This protocol utilizes a self-validating feedback loop based on pH changes induced by the cofactor regeneration cycle.

• Buffer Preparation: Prepare 100 mM potassium phosphate buffer. Adjust to pH 6.8 and equilibrate the jacketed reactor to exactly 30°C.

• Cofactor & Substrate Addition: Dissolve 10 g/L of Methyl 3-(3-fluorophenyl)-3-oxopropanoate (substrate), 15 g/L D-glucose, and 0.5 mM NADP+.

• Enzyme Charge: Add 0.5 g/L of engineered KRED and 0.2 g/L of GDH.

• Self-Validating Thermal & pH Control: As GDH oxidizes glucose to recycle NADPH, gluconic acid is produced, driving the pH down.

  • Self-Validation Check: The continuous consumption of 1 M NaOH via an autotitrator to maintain pH 6.8 serves as a real-time, stoichiometric proxy for reaction progress. If NaOH consumption halts, either the substrate is depleted or the enzyme has thermally denatured.

• Extraction: After 24 hours, extract the aqueous layer with ethyl acetate (3x), dry over anhydrous Na₂SO₄, and concentrate to yield Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate.

Biocatalytic KRED workflow emphasizing strict thermal and pH control for optimal enantioselectivity.

Part 2: Chemocatalytic Asymmetric Hydrogenation (Ru-BINAP Pathway)

Transition metal catalysis using chiral binaphthylbisphosphine ruthenium complexes (Ru-BINAP) is the industrial standard for β-keto ester hydrogenation. Here, temperature governs the equilibrium of pre-catalytic diastereomeric dimers and the rate of solvent-assisted product release[3][4].

Quantitative Data: Temperature vs. Ru-BINAP Performance

Temperature (°C)	Conversion (8h)	Enantiomeric Excess (ee %)	Pressure (H₂)	Mechanistic Outcome
25°C	40%	99.0%	30 psi	Product release is rate-limiting.
40°C (Optimum)	>99%	98.5%	30 psi	Optimal intermediate turnover.
50°C	>99%	97.0%	30 psi	Slight loss of stereocontrol.
60°C	>99%	92.0%	30 psi	Increased non-selective background rxn.

Troubleshooting FAQs (Chemocatalysis)

Q3: My Ru-BINAP reaction stalls at 25°C but produces lower ee at 60°C. What is the optimal thermal window? A: The optimal window is strictly 40–50°C[3]. At 25°C, the catalytic cycle is thermodynamically starved; the release of the newly formed chiral alcohol from the Ruthenium center is too slow, causing catalyst poisoning by the product. Raising the temperature to 40°C provides the necessary activation energy for product dissociation. However, exceeding 50°C degrades the rigidity of the chiral environment created by the BINAP ligand, allowing the unhindered face of the ketone to be attacked by hydride, which lowers the ee[5].

Q4: How does temperature interact with solvent choice in this reaction? A: They are mechanistically coupled. The highest activities are measured when the reaction proceeds in protic solvents like methanol or ethanol. These solvents act as proton donors, chemically accelerating the product release from the reaction intermediate[4]. If you run the reaction at high temperatures in an aprotic solvent (like DCM), the catalyst will degrade before the product can dissociate.

Protocol 2: Self-Validating Ru-BINAP Workflow

• Catalyst Preparation: Under an inert argon atmosphere, prepare a 0.05 mol % solution of [RuCl₂(R-BINAP)]₂·NEt₃ in anhydrous, degassed methanol.

• Substrate Loading: Add Methyl 3-(3-fluorophenyl)-3-oxopropanoate to the Parr shaker apparatus. Add 0.1 mol % of strong acid (e.g., HCl) to accelerate the reaction under mild conditions[3][5].

• Thermal & Pressure Control: Seal the reactor, purge with H₂ three times, and pressurize to 30 psi. Heat the reactor strictly to 40°C.

• Self-Validating Kinetic Tracking:

  • Self-Validation Check: Monitor the pressure gauge. The continuous drop in H₂ pressure validates active turnover. A sudden plateau before the theoretical H₂ consumption limit is reached indicates either a temperature drop (causing product inhibition) or catalyst deactivation.

• Workup: Vent the reactor, filter through a short pad of silica to remove the Ru complex, and evaporate the methanol to isolate the product.

Logical relationship between temperature variations and reaction outcomes in Ru-BINAP catalysis.

References

• Enantioselective Hydrogenation of β-Keto Esters Catalyzed by Chiral Binaphthylbisphosphine Ruthenium Complexes.
• Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters.
• The role of the solvent in the asymmetric hydrogenation of β-keto esters with Ru-BINAP.
• Purification and Identification of an Escherichia coli β-Keto Ester Reductase as 2,5-Diketo-D-gluconate Reductase YqhE.
• Technical Support Center: Improving Diastereoselectivity in β-Keto Ester Reduction. Benchchem.

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• 5. pubs.acs.org [pubs.acs.org]

advanced purification and crystallization methods for Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate

A Guide to Advanced Purification and Crystallization

Welcome to the technical support resource for Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate. As a key chiral intermediate in pharmaceutical synthesis, achieving high purity and the correct crystalline form is paramount. This guide, structured for researchers and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles.

Troubleshooting Purification & Crystallization

This section addresses common challenges encountered during the purification and crystallization of Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate and similar chiral hydroxy esters.

Issue 1: Poor or No Crystallization

Question: I have a purified, concentrated oil of the target compound, but it refuses to crystallize upon cooling or solvent evaporation. What are the likely causes and solutions?

Answer:

Failure to crystallize is a frequent and frustrating issue, often stemming from residual impurities or suboptimal solvent conditions. The process of crystallization involves two key steps: nucleation (the initial formation of small crystal seeds) and growth.[1] Both can be easily inhibited.

Potential Causes & Step-by-Step Solutions:

• Residual Impurities: Even trace amounts of structurally similar impurities can interfere with the formation of an ordered crystal lattice, preventing nucleation or slowing growth.[2][3][4][5]

  • Solution: Re-purify the material. Silica gel column chromatography is effective for removing non-polar impurities. If you suspect diastereomeric or enantiomeric impurities, a more specialized technique like preparative chiral HPLC is required.[6][7]

• Incorrect Solvent System: The choice of solvent is critical. A solvent that is too "good" (high solubility) will keep the compound in solution even at high concentrations, while a solvent that is too "poor" (low solubility) will cause it to crash out as an amorphous solid or oil.[8]

  • Solution: Systematic Solvent Screening. The goal is to find a solvent or solvent system where the compound is sparingly soluble at room temperature but readily soluble when heated.

    • Start with single solvents: Based on the molecule's polarity (ester and hydroxyl groups), consider solvents like ethyl acetate, toluene, or isopropanol.[1]

    • Utilize a binary solvent system (Antisolvent Crystallization): This is often the most effective method. Dissolve your compound in a minimal amount of a "good" solvent (e.g., Dichloromethane, Ethyl Acetate). Then, slowly add a miscible "poor" solvent (an antisolvent) in which the compound is insoluble (e.g., Hexanes, Heptane) until slight turbidity (cloudiness) persists. Gently warm the solution until it becomes clear again, and then allow it to cool slowly.[8] This controlled approach gradually reduces solubility, promoting slow and ordered crystal growth.

• Supersaturation Not Achieved: Crystallization requires a supersaturated solution, meaning the concentration of the solute is higher than its equilibrium solubility.[9]

  • Solution:

    • Slow Evaporation: Cover the vial containing your solution with parafilm and poke a few small holes in it. This allows the solvent to evaporate slowly over hours or days, gradually increasing the concentration. This is a simple but effective method.[1]

    • Concentration & Cooling: If the compound is already in a suitable solvent, try further concentrating the solution under reduced pressure before allowing it to cool slowly.

• High Viscosity: Highly concentrated solutions can become viscous, impeding molecular diffusion and preventing molecules from orienting themselves into a crystal lattice.

  • Solution: Dilute the solution slightly with the "good" solvent in your binary system and re-introduce the antisolvent, or try a different solvent system altogether that results in a less viscous solution.

Troubleshooting Workflow: No Crystallization

Caption: Decision tree for troubleshooting crystallization failure.

Issue 2: Low Enantiomeric Purity After Purification

Question: My product shows high chemical purity by NMR, but chiral HPLC analysis reveals a low enantiomeric excess (ee). How can I resolve the enantiomers effectively?

Answer:

Standard purification techniques like silica gel chromatography will not separate enantiomers. For this, you must introduce a chiral environment. The two primary industrial methods are preparative chiral chromatography and diastereomeric salt resolution.[6][10]

Method 1: Preparative Chiral High-Performance Liquid Chromatography (HPLC)

This method uses a Chiral Stationary Phase (CSP) that interacts differently with each enantiomer, causing them to elute at different times.[6]

• Protocol:

  • Screening: First, on an analytical scale, screen various CSP columns (e.g., polysaccharide-based like Chiralpak®) with different mobile phases (typically mixtures of hexane/isopropanol or other alcohols) to find a condition that provides baseline separation of the two enantiomers.

  • Optimization: Optimize the mobile phase composition to improve resolution and reduce run time.

  • Scale-Up: Transfer the optimized method to a preparative scale column to process the bulk material.

• Troubleshooting Chiral HPLC:

  • Poor Resolution: The history of a chiral column can significantly impact its performance.[11] Ensure the column is dedicated to similar separations or is thoroughly flushed. Try different solvent compositions or a different CSP.

  • Peak Tailing: This can be caused by strong interactions with the stationary phase. Adding a small amount of an acid (e.g., trifluoroacetic acid) or base (e.g., diethylamine) modifier to the mobile phase can improve peak shape, but be sure it is compatible with your column.

  • High Backpressure: This may indicate a blocked inlet frit, which can sometimes be cleared by back-flushing the column.[12] Always use a guard column to protect the expensive preparative column.[12]

Method 2: Diastereomeric Salt Resolution

This classical chemical resolution technique involves reacting the racemic parent acid, 3-(3-fluorophenyl)-3-hydroxypropanoic acid (obtained by hydrolysis of your methyl ester), with an enantiomerically pure chiral base (a resolving agent).[13][14] This forms two diastereomeric salts. Unlike enantiomers, diastereomers have different physical properties, such as solubility, allowing them to be separated by fractional crystallization.[13][15]

• Protocol:

  • Hydrolysis: Convert your racemic methyl ester to the corresponding carboxylic acid.

  • Resolving Agent Selection: Choose a commercially available, enantiopure base (see table below). Common choices include chiral amines like (R)- or (S)-1-phenylethylamine.[14]

  • Salt Formation & Crystallization: Dissolve the racemic acid and a sub-stoichiometric amount (0.5 to 1.0 equivalents) of the chiral resolving agent in a suitable hot solvent (e.g., methanol, ethanol, acetone).[13][16]

  • Isolation: Allow the solution to cool slowly. The less soluble diastereomeric salt will crystallize out. Isolate these crystals by filtration.

  • Liberation: Treat the isolated salt with a strong acid (e.g., HCl) to protonate the carboxylic acid and liberate the desired enantiomer of your acid, which can then be extracted. The resolving agent remains in the aqueous layer as its salt.

  • Re-esterification: Convert the enantiopure acid back to the methyl ester if required.

Table 1: Common Chiral Resolving Agents for Racemic Acids

Resolving Agent	Type	Typical Application
(R)-(+)-1-Phenylethylamine	Chiral Base	General purpose for acidic racemates[14]
(S)-(-)-1-Phenylethylamine	Chiral Base	General purpose for acidic racemates[14]
Cinchonidine	Chiral Base	Often effective for hydroxy acids[15]
Brucine	Chiral Base	Readily available natural product[14]

| Quinine | Chiral Base | Readily available natural product[14] |

Frequently Asked Questions (FAQs)

Q1: My crystals are very fine needles and difficult to filter. How can I improve the crystal habit? A1: Fine needles often result from rapid crystallization at high supersaturation.[3] To obtain more equant (block-like) crystals, you need to slow down the crystal growth process.

• Reduce Cooling Rate: Instead of placing the flask in an ice bath, allow it to cool to room temperature on the benchtop, then transfer it to a refrigerator. Insulating the flask (e.g., by placing it in a beaker) can also slow cooling.[17]

• Use Less Antisolvent: If using an antisolvent method, reduce the amount added to achieve a lower level of supersaturation.

• Reslurrying: In some cases, stirring the needle-like crystals in the mother liquor (the remaining solution) for an extended period can lead to a process called Ostwald ripening, where smaller or less stable crystals dissolve and redeposit onto larger ones, improving the overall crystal size and shape.[3][5]

Q2: What is the best way to dry the crystals without damaging them? A2: Avoid aggressive heating, which can melt the product or cause it to lose solvent trapped in the crystal lattice, leading to cracking.[1] The best method is to dry the crystals under a high vacuum at room temperature. Gently break up the filter cake with a spatula to create a fine powder, which will dry more efficiently.

Q3: I see an oil forming before crystals appear. What does this mean? A3: This phenomenon, known as "oiling out," occurs when the solute's solubility is exceeded at a temperature above its melting point, or when the level of supersaturation is too high.[17] The compound separates as a liquid phase instead of a solid.

• Solution: Re-heat the mixture to dissolve the oil. Add a small amount of the "good" solvent to increase the overall solubility, then cool the solution much more slowly.[17] Using a slightly more dilute solution from the start can also prevent this issue.

Q4: Can I use a seed crystal to initiate crystallization? A4: Absolutely. Seeding is a powerful technique to induce crystallization when spontaneous nucleation is difficult.[1] If you have a previous batch of crystalline material, add a single, tiny crystal to your supersaturated solution. This provides a pre-formed template for new molecules to deposit onto, bypassing the difficult nucleation step. If you don't have a seed crystal, you can sometimes induce nucleation by scratching the inside of the flask with a glass rod just below the solvent level.

References

• Getting crystals your crystallographer will treasure: a beginner's guide - PMC. National Center for Biotechnology Information. [Link]

• Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. MDPI. [Link]

• Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. d-scholarship.pitt.edu. [Link]

• Impact of impurities on crystallization and product quality: a case study with paracetamol. Crystals. [Link]

• Crystallization Challenges in Pharmaceutical Products - Zhanghua Dryer. Zhanghua Dryer. [Link]

• Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. ResearchGate. [Link]

• The Effects of Impurities on Crystallization of Polymorphs of a Drug Substance AE1-923. j-stage.jst.go.jp. [Link]

• Guide for crystallization. University of Fribourg. [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. ScienceDirect. [Link]

• 6.8 Resolution (Separation) of Enantiomers - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• 6.6D: Troubleshooting - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Restek. [Link]

• Methyl-3-(3-hydroxy-3-(4-(piperidin-1-yl)phenyl)-prop-2-enoyl)benzoate - MDPI. MDPI. [Link]

• Chiral resolution - Wikipedia. Wikipedia. [Link]

• Solvent Polarity Influenced Polymorph Selection of Polar Aromatic Molecules | Crystal Growth & Design - ACS Publications. ACS Publications. [Link]

• Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization: Analyzing Success-Related Factors and Constructing Reliable Procedures from Previous Studies | Organic Process Research & Development - ACS Publications. ACS Publications. [Link]

• Crystallization Solvents.pdf. oc-praktikum.de. [Link]

• Trouble with chiral separations - May 20 2020 - Chromatography Today. Chromatography Today. [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. ACS Publications. [Link]

• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disa - White Rose Research Online. White Rose Research Online. [Link]

• A biocatalytic approach for resolution of 3-hydroxy-3-phenylpropanonitrile with the use of immobilized enzymes stabilized with ionic liquids - PMC. National Center for Biotechnology Information. [Link]

• Enantioselective Synthesis of 3-Aryl-3-hydroxypropanoic Esters as Subunits for Chiral Liquid Crystals | The Journal of Organic Chemistry - ACS Publications. ACS Publications. [Link]

• Purification and structural characterization of 3-hydroxypropionaldehyde and its derivatives. semanticscholar.org. [Link]

• Chemical crystallization | SPT Labtech. SPT Labtech. [Link]

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• Strategies for chiral separation: from racemate to enantiomer - PMC - NIH. National Center for Biotechnology Information. [Link]

• Crystals, Crystallization and X-ray Techniques: Pharmaceutical Application - Research Journal of Pharmacy and Technology. Research Journal of Pharmacy and Technology. [Link]

• Stereoselective Synthesis of (3S)- and (3R)-3-Hydroxy-3-(2,6-Dimethyl-4-Hydroxyphenyl)Propanoic Acid and its Incorporation into a Cyclic Enkephalin Analogue - PMC. National Center for Biotechnology Information. [Link]

• Purification and structural characterization of 3-hydroxypropionaldehyde and its derivatives. PubMed. [Link]

• US5314506A - Crystallization method to improve crystal structure and size - Google Patents.

• [chiral purification HPLC] : r/OrganicChemistry - Reddit. Reddit. [Link]

• Research Articles Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. jstage.jst.go.jp. [Link]

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC. National Center for Biotechnology Information. [Link]

• Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G. Royal Society of Chemistry. [Link]

• Synthetic route to methyl (S)-3-hydroxy-3-phenylpropanoate 24. - ResearchGate. ResearchGate. [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - MDPI. MDPI. [Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC. National Center for Biotechnology Information. [Link]

• Coupling Achiral and Chiral Chromatography for Efficient Separation of Enantiomeric Mixtures | Industrial & Engineering Chemistry Research - ACS Publications. ACS Publications. [Link]

• Synthesis of threo-3-aryl-2,3-dihydroxypropanoic acid derivatives with high optical purity. ScienceDirect. [Link]

• US20160102042A1 - A process for the preparation of 3-aryl-2-hydroxy propanoic acid compounds - Google Patents.

• Enantioselective Synthesis of C3 fluoro-MEP - PubMed. PubMed. [Link]

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stability and degradation issues of Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate during long-term storage

Welcome to the technical support guide for Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate. This resource is designed for researchers, scientists, and drug development professionals to proactively address and troubleshoot stability and degradation issues encountered during the long-term storage and handling of this important chiral intermediate. Our approach moves beyond simple instructions to explain the underlying chemical principles, ensuring the integrity of your experiments and the reliability of your results.

Introduction: Understanding the Molecule

Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate is a chiral molecule featuring three key functional groups that dictate its stability profile: a methyl ester, a secondary benzylic alcohol, and a fluorinated aromatic ring. Each of these sites presents a potential vulnerability to degradation under suboptimal storage conditions. This guide provides a framework for identifying, quantifying, and preventing common degradation pathways.

Section 1: Recommended Long-Term Storage Conditions

Proper storage is the most critical factor in maintaining the chemical and stereochemical integrity of your material. The following conditions are recommended based on the compound's structural liabilities.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	Reduces the kinetic rate of all potential degradation reactions, including hydrolysis and oxidation.[1][2] For extended storage (>1 year), consider -20°C.
Atmosphere	Inert Gas (Argon or Nitrogen)	The secondary alcohol is susceptible to oxidation.[3][4] An inert atmosphere displaces oxygen, minimizing this risk.[5]
Light	Protect from Light (Amber Vial)	Aromatic systems can be susceptible to photodegradation. Using an amber vial or storing the container in the dark prevents light-induced reactions.
Container	Tightly Sealed, Borosilicate Glass	Prevents ingress of atmospheric moisture, which can initiate hydrolysis of the ester group.[6][7][8] The container should be appropriately sized to minimize headspace.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter. Each answer provides a mechanistic explanation and a clear path to resolution.

Q1: I've observed a decrease in the purity of my sample over time, confirmed by HPLC. What are the most likely degradation pathways?

A: A general loss of purity is most commonly attributed to two primary degradation pathways: hydrolysis and oxidation .

• Ester Hydrolysis: This is often the most significant pathway. The ester functional group can react with trace amounts of water to yield the parent carboxylic acid, (R)-3-(3-fluorophenyl)-3-hydroxypropanoic acid, and methanol. This reaction is accelerated by the presence of acidic or basic impurities.[9]

• Oxidation: The secondary alcohol is a point of vulnerability. It can be oxidized to form the corresponding ketone, Methyl 3-(3-fluorophenyl)-3-oxopropanoate. This process can be catalyzed by trace metal impurities or exposure to atmospheric oxygen.[10][11]

Other, less common, pathways include racemization at the chiral center or dehydration of the alcohol, particularly under harsh thermal or pH conditions.

Caption: Primary degradation pathways for the target compound.

Q2: During sample preparation, I noticed the solution has become slightly acidic. What does this signify?

A: An acidic pH is a strong indicator of ester hydrolysis. As described in Q1, the breakdown of the methyl ester produces a carboxylic acid. The accumulation of this acidic degradant will lower the pH of your sample or any solution it is prepared in. This is a self-catalyzing issue, as the acidic environment can further accelerate the rate of hydrolysis.

Q3: How can I definitively confirm and quantify sample hydrolysis?

A: The most reliable method is High-Performance Liquid Chromatography (HPLC) using a reversed-phase column (e.g., C18). The hydrolysis product, being a carboxylic acid, is significantly more polar than the parent ester.

Causality: The increased polarity of the carboxylic acid causes it to have a weaker interaction with the nonpolar C18 stationary phase, resulting in a much shorter retention time compared to the parent ester. By running a standard of the parent compound, the appearance of a new, earlier-eluting peak is strong evidence of hydrolysis. Quantification can be achieved by creating a calibration curve.

(For a detailed methodology, see Protocol 1 in Section 3.)

Q4: I suspect my sample has oxidized. What is the expected product and how can I detect it?

A: Oxidation of the secondary alcohol will yield a ketone: Methyl 3-(3-fluorophenyl)-3-oxopropanoate. This transformation can be detected using chromatographic and spectroscopic methods.

• HPLC Analysis: The ketone product is typically less polar than the starting alcohol. Therefore, on a reversed-phase HPLC column, you would expect to see a new peak eluting after the parent compound. (See Protocol 1 ).

• Spectroscopic Analysis (FTIR): A quick, qualitative check can be performed using Fourier-Transform Infrared (FTIR) spectroscopy. You would look for the appearance of a new carbonyl (C=O) stretching frequency corresponding to the ketone, typically around 1685-1710 cm⁻¹, which is distinct from the ester carbonyl stretch (around 1735-1750 cm⁻¹).

Q5: Is the stereochemical integrity (enantiomeric purity) at risk, and how do I verify it?

A: Yes, the chiral center bearing the hydroxyl group can be at risk of racemization, especially under harsh pH or elevated temperature conditions.[12][13] Losing enantiomeric purity can be detrimental in drug development.

Verification: To assess enantiomeric excess (e.e.), you must use a specialized Chiral HPLC method. Polysaccharide-based columns (e.g., Chiralpak® or Chiralcel®) are the industry standard for this type of separation. An isocratic mobile phase of hexane and an alcohol (like isopropanol or ethanol) is typically used. Racemization would be indicated by the appearance of a peak corresponding to the (s)-enantiomer.

(For a detailed methodology, see Protocol 2 in Section 3.)

Caption: Workflow for a comprehensive stability analysis.

Section 3: Detailed Experimental Protocols

These protocols are designed to be self-validating, providing a robust starting point for your internal methods.

Protocol 1: HPLC Method for Purity Assessment (Hydrolysis & Oxidation)

• Objective: To separate and quantify Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate from its primary acid and ketone degradants.

• Instrumentation: HPLC system with UV detector.[14][15]

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Acetic Acid in Water.[16]

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 80% B

  • 15-17 min: 80% B

  • 17.1-20 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 215 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of 50:50 Acetonitrile:Water.

• Expected Elution Order:

  • (R)-3-(3-fluorophenyl)-3-hydroxypropanoic Acid (Hydrolysis Product) - Most Polar

  • Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate (Parent Compound)

  • Methyl 3-(3-fluorophenyl)-3-oxopropanoate (Oxidation Product) - Least Polar

• System Suitability: Resolution between all three peaks should be > 2.0.

Protocol 2: Chiral HPLC Method for Enantiomeric Purity Assessment

• Objective: To separate the (r)- and (s)-enantiomers to determine enantiomeric excess (% e.e.).

• Instrumentation: HPLC system with UV detector.

• Column: Polysaccharide-based chiral column (e.g., Chiralpak AD-H or similar), 4.6 x 250 mm, 5 µm.

• Mobile Phase: Isocratic mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v). Note: The exact ratio may require optimization.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25°C. Temperature can significantly affect chiral separations.[17]

• Detection Wavelength: 215 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve ~1 mg of the sample in 1 mL of the mobile phase.

• System Suitability: To validate the method, a racemic (50:50) standard should be injected to confirm the resolution of the two enantiomer peaks. Resolution should be > 1.5.

Section 4: Summary of Potential Degradation Products

This table provides a quick reference for identifying degradants, particularly for mass spectrometry (MS) analysis.[18][19]

Degradation Product Name	Degradation Pathway	Molecular Formula	Molecular Weight ( g/mol )
(R)-3-(3-fluorophenyl)-3-hydroxypropanoic Acid	Hydrolysis	C₉H₉FO₃	184.16
Methyl 3-(3-fluorophenyl)-3-oxopropanoate	Oxidation	C₁₀H₉FO₃	196.17
(s)-3-(3-fluorophenyl)-3-hydroxypropanoate	Racemization	C₁₀H₁₁FO₃	198.19

References

• Title: Oxidation of Alcohols. Source: Organic Reactions, 2018.

• Title: Methyl 3-Hydroxypropanoate - Safety Data Sheet. Source: AK Scientific, Inc.

• Title: Biocatalytic Oxidation of Alcohols. Source: Molecules (MDPI), 2020.

• Title: Large-Scale Oxidations in the Pharmaceutical Industry. Source: Chemical Reviews, 2006.

• Title: Safety Data Sheet. Source: MilliporeSigma.

• Title: Oxidation of Alcohols in Continuous Flow with a Solid Phase Hypervalent Iodine Catalyst. Source: ChemRxiv, 2023.

• Title: Oxidation of Perfumery Secondary Alcohols by Nicotinium Dichromate; A Kinetic Study. Source: International Journal of Life Science and Pharma Research, 2022.

• Title: Studies on the Configurational Stability of Tropolone-Ketone, -Ester, and Aldehyde-Based Chiral Axes. Source: The Journal of Organic Chemistry, 2022.

• Title: Methyl 3-Hydroxypropanoate Product Information. Source: Alfa Chemistry.

• Title: Safety Data Sheet. Source: Thermo Fisher Scientific.

• Title: Analytical Methods. Source: Japan International Cooperation Agency.

• Title: Degradation of aromatic compounds - Reference pathway. Source: KEGG PATHWAY Database.

• Title: Safety Data Sheet. Source: Merck Millipore.

• Title: Safety Data Sheet. Source: Medical & Biological Laboratories (MBL) Co., Ltd.

• Title: Degradation Pathways. Source: ResearchGate.

• Title: Solvent and Temperature Effect on Chiral Conformation. Source: ACS Publications, Macromolecules, 2006.

• Title: ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Source: Journal of Drug Delivery and Therapeutics, 2021.

• Title: Research on Photocatalytic Degradation Pathway and Degradation Mechanisms of Organics. Source: Bentham Science Publishers, 2015.

• Title: Analytical Methods. Source: Royal Society of Chemistry, 2014.

• Title: Effects of temperature and pH on esterase activity and stability. Source: ResearchGate.

• Title: Analytical methodologies for discovering and profiling degradation-related impurities. Source: ResearchGate.

• Title: Effect of (A) pH and (B) temperature on enzyme activities. Source: ResearchGate.

• Title: Methyl 3-hydroxypropanoate Product Information. Source: Sigma-Aldrich.

• Title: Pathways for the degradation of m-cresol and p-cresol by Pseudomonas putida. Source: Journal of Bacteriology, 1975.

• Title: methyl 3-hydroxypropanoate. Source: Santa Cruz Biotechnology.

• Title: The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. Source: Journal of Chromatography A, 2019.

• Title: Analytical method for fluroxypyr-MHE and and its metabolites. Source: U.S. Environmental Protection Agency (EPA).

• Title: Methyl 3-hydroxypropanoate Product Information. Source: ChemScene.

• Title: Methyl 3-hydroxypropanoate. Source: TargetMol.

• Title: Trifluoromethyl 3-hydroxypropanoate. Source: PubChem.

• Title: methyl (3R)-3-amino-3-(2-fluorophenyl)propanoate hydrochloride. Source: NextSDS.

• Title: Methyl (R)-3-(3-chlorophenyl)-3-hydroxypropanoate. Source: Pharmaffiliates.

• Title: METHYL (R)-3-HYDROXY-3-PHENYLPROPANOATE Product Description. Source: ChemicalBook.

• Title: (R)-methyl 3-(3-chlorophenyl)-3-hydroxypropanoate. Source: ChemNet.

• Title: The degradation mechanism of methyl orange under photo-catalysis of TiO2. Source: Physical Chemistry Chemical Physics, 2012.

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Technical Support Center: Overcoming Catalyst Deactivation in Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate Synthesis

Welcome to the Technical Support Center for the asymmetric synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate. As a Senior Application Scientist, I have designed this guide to address the most critical failure point in this workflow: the deactivation of chiral Ruthenium-BINAP (and related) catalysts during the asymmetric hydrogenation of the corresponding β-keto ester, Methyl 3-(3-fluorophenyl)-3-oxopropanoate.

This guide moves beyond basic troubleshooting by explaining the thermodynamic and kinetic causality behind catalyst death, providing self-validating protocols to ensure your expensive chiral catalysts reach their maximum turnover number (TON).

Part 1: Diagnostic Workflow for Catalyst Deactivation

Before altering your reaction parameters, use the following decision tree to isolate the root cause of low conversion or poor enantiomeric excess (ee).

Diagnostic decision tree for identifying Ru-catalyst deactivation root causes.

Part 2: Frequently Asked Questions (Troubleshooting Guide)

Q1: My hydrogenation stalls at 40-50% conversion despite using fresh catalyst. What is the primary cause of premature deactivation? Causality & Solution: The most common culprit is substrate-induced poisoning via trace free β-keto acids. Methyl 3-(3-fluorophenyl)-3-oxopropanoate is highly susceptible to trace hydrolysis. The resulting β-keto acid acts as a potent bidentate ligand, irreversibly chelating the Ru(II) center to form a thermodynamically stable Ru-carboxylate complex. This displaces the chiral BINAP ligand or occupies the coordination sites required for hydride transfer, locking the catalyst in an off-cycle resting state 1. Action: Implement Protocol A (Self-Validating Substrate Purification) before any hydrogenation run.

Q2: How does trace oxygen specifically deactivate the Ru-BINAP system, and how can I visually verify this is happening? Causality & Solution: Ru(II)-phosphine complexes are exquisitely sensitive to molecular oxygen. O₂ oxidizes the phosphine ligand (e.g., BINAP to BINAPO). Because BINAPO is a substantially weaker σ-donor, it dissociates from the metal center, leading to the aggregation of bare ruthenium atoms into inactive "Ru-black" precipitates 2. If your reaction mixture turns from a clear orange/brown to a cloudy dark suspension, O₂ contamination has occurred. Action: Utilize strict Schlenk line techniques or an Argon-filled glovebox. Degas all solvents via the freeze-pump-thaw method (Protocol B).

Q3: I have purified the substrate and degassed the solvents, but enantiomeric excess (ee) and activity are still suboptimal. What role do additives play? Causality & Solution: The electronic environment of the Ru-catalyst is heavily dependent on the halide and proton concentration. Mechanistic investigations have elucidated the pivotal role of hydrochloric acid (HCl) as both a substrate activator and a key determinant of enantioselectivity [[1]](). However, an excess of halides (e.g., from unpurified acid chloride precursors used during substrate synthesis) can shift the active monomeric Ru-hydride species into inactive halogen-bridged dimers. Action: Titrate the halide content of your substrate batch. If necessary, add a precisely controlled catalytic amount of HCl (typically 0.1-0.5 mol%) to optimize the transition state energetics.

Q4: Can I recover and reuse the deactivated catalyst to save costs? Causality & Solution: Homogeneous Ru-BINAP is notoriously difficult to recycle once deactivated. However, transitioning to a heterogeneous system, such as Ruthenium species supported on a Porous Organic Polymer (Ru/POP-BINAP), prevents bimolecular deactivation pathways (like dimer formation) through spatial confinement. These supported catalysts maintain high enantioselectivity and can be recovered via simple filtration for up to 12 cycles before microenvironmental changes cause a drop in ee [[3]](), 4. Alternatively, integrating chiral phosphine ligands with polyether ionic liquids allows for biphasic separation and easy recovery 5.

Part 3: Quantitative Impact of Deactivators

The following table summarizes the quantitative impact of various deactivation pathways on the synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate.

Reaction Condition	Substrate Conversion (%)	Enantiomeric Excess (% ee)	Observed Catalyst State
Optimal (Protocols A & B Followed)	> 99%	98%	Active Monomeric Ru-Hydride (Clear Orange)
Trace O₂ Exposure (100 ppm)	< 40%	85%	Ru-Black Precipitation / BINAPO Formation
1.0 mol% Free β-Keto Acid Impurity	< 10%	N/A	Inactive Ru-Carboxylate Chelate (Stalled)
Excess Halide (Cl⁻ Imbalance)	60%	70%	Halogen-Bridged Ru Dimer (Sluggish Kinetics)
Trace Moisture (> 500 ppm)	75%	88%	Competitive Ru-Hydroxo Formation

Part 4: Mechanistic Pathway of Deactivation

Understanding the divergence between the active catalytic cycle and off-cycle resting states is critical for rational troubleshooting.

Mechanistic pathways of Ru-BINAP activation versus off-cycle deactivation states.

Part 5: Standardized Experimental Protocols

Protocol A: Self-Validating Substrate Purification

Objective: Remove trace β-keto acids and moisture from Methyl 3-(3-fluorophenyl)-3-oxopropanoate prior to catalysis. Causality: Free acids irreversibly chelate Ru(II). Moisture causes in-situ hydrolysis during the extended reaction time at elevated temperatures, generating more acid.

• Neutralization Wash: Dissolve the crude substrate in degassed dichloromethane (DCM). Wash with 5% aqueous NaHCO₃ (3x) to deprotonate and partition any free β-keto acid into the aqueous layer.

• Drying: Dry the organic layer over anhydrous MgSO₄. Causality: This removes bulk water before distillation, preventing thermal hydrolysis upon heating.

• Vacuum Distillation: Perform a short-path vacuum distillation to isolate the pure β-keto ester.

• Validation Gate (Critical):

  • Acid Check: Perform a quick ¹H-NMR. Ensure the carboxylic acid proton region (10-12 ppm) is completely flat.

  • Moisture Check: Run a Karl Fischer titration. Do not proceed unless water content is < 50 ppm. If > 50 ppm, store over activated 3Å molecular sieves for 24 hours. This self-validating gate creates a hard stop that prevents wasting expensive Ru-BINAP.

Protocol B: Air-Free Catalyst Preparation and Asymmetric Hydrogenation

Objective: Convert the purified substrate to Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate without generating Ru-black.

• Solvent Degassing: Subject HPLC-grade methanol to three freeze-pump-thaw cycles on a Schlenk line. Causality: Methanol holds significant dissolved O₂, which rapidly oxidizes BINAP to BINAPO at reaction temperatures.

• Catalyst Activation: In an Argon-filled glovebox, weigh the RuCl₂n precatalyst (0.1 mol% relative to substrate).

• Reactor Loading: Transfer the catalyst and purified substrate to a high-pressure stainless-steel autoclave. Seal under Argon.

• Validation Gate (System Integrity): Pressurize the reactor to 50 psi with H₂ and seal. Monitor the pressure gauge for 15 minutes. A pressure drop indicates a microscopic leak, which will allow O₂ ingress during the run. Do not heat until the pressure holds perfectly steady.

• Hydrogenation: Purge the reactor with H₂ (3x), then pressurize to 50 atm H₂. Heat to 50°C and stir vigorously for 12 hours.

• Post-Reaction Validation: Upon opening the reactor, the solution should remain a clear, deep orange/red. A black precipitate indicates catalyst death via O₂ exposure.

References

• Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters - ACS Publications.1

• Asymmetric Hydrogenation of β-Keto Esters Catalyzed by Ruthenium Species Supported on Porous Organic Polymer - ResearchGate / SciSpace. 3

• Asymmetric Deactivation of Racemic BINAP-Ru(II) Catalysts through Complete Enantiomer Discrimination - ACS Publications. 2

• Integration of a chiral phosphine ligand and ionic liquids: sustainable and functionally enhanced BINAP-based chiral Ru(ii) catalysts - Green Chemistry (RSC Publishing).5

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Integration of a chiral phosphine ligand and ionic liquids: sustainable and functionally enhanced BINAP-based chiral Ru(ii) catalysts for enantioselective hydrogenation of β-keto esters - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Guide: Catalysts for the Enantioselective Synthesis of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate

Executive Summary

Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate is a highly valuable chiral β-hydroxy ester, serving as a critical building block in the synthesis of fluorinated active pharmaceutical ingredients (APIs). The most direct and atom-economical route to this molecule is the enantioselective reduction of its corresponding β-keto ester, methyl 3-(3-fluorophenyl)-3-oxopropanoate.

Choosing the right catalytic system dictates the stereochemical outcome, scalability, and environmental footprint of the synthesis. This guide provides an objective, data-driven comparison between the two premier methodologies: Transition Metal Catalysis (Noyori-type Ru-BINAP asymmetric hydrogenation) and Biocatalysis (Engineered Ketoreductases).

Mechanistic Causality & Catalyst Design

Transition Metal Catalysis: Ru(II)-BINAP Asymmetric Hydrogenation

The gold standard for β-keto ester reduction is the Noyori asymmetric hydrogenation, utilizing chiral ruthenium-diphosphine complexes such as RuCl₂[(R)-BINAP].

The Causality of Stereocontrol: Unlike simple ketones, β-keto esters act as bidentate ligands. The substrate coordinates to the ruthenium center via both the ketone and the ester carbonyl oxygens, forming a rigid, six-membered metallacycle intermediate. This chelation restricts the conformational freedom of the transition state. The sterically demanding naphthyl rings of the (R)-BINAP ligand create a highly asymmetric chiral pocket. To minimize steric clashes, the substrate is forced into an orientation where hydride transfer from the active Ru-H species occurs exclusively from the Re-face of the ketone, yielding the (R)-enantiomer. A polar protic solvent (typically methanol or ethanol) is critical, as it stabilizes the polar transition state and facilitates the heterolytic cleavage of H₂ gas to regenerate the active metal-hydride species, as outlined in recent reviews on1[1].

Biocatalysis: Engineered Ketoreductases (KREDs)

Ketoreductases (KREDs), or alcohol dehydrogenases (ADHs), offer an enzymological approach to asymmetric reduction that operates under ambient conditions.

The Causality of Stereocontrol: KREDs possess a highly specific, pre-organized active site. The stereoselectivity is governed by the spatial arrangement of hydrophobic and hydrophilic sub-pockets (often adhering to Prelog’s rule). For methyl 3-(3-fluorophenyl)-3-oxopropanoate, the bulky 3-fluorophenyl group is anchored in the large hydrophobic pocket, while the methyl ester moiety aligns with the smaller, more polar pocket. This strict orientation exposes only one face of the ketone to the NADPH cofactor, which delivers a hydride to produce the (R)-alcohol with near-perfect enantioselectivity. To maintain economic viability, this system requires a coupled cofactor recycling mechanism (e.g., Glucose Dehydrogenase/Glucose) to continuously regenerate NADPH from NADP+, a dynamic well documented in studies of 2[2].

Visualizing the Catalytic Workflows

Caption: Noyori Ru-BINAP asymmetric hydrogenation catalytic cycle for β-keto esters.

Caption: KRED-catalyzed bioreduction with GDH-coupled NADPH cofactor recycling.

Comparative Data Analysis

The following table summarizes the expected performance metrics for both catalytic systems when reducing methyl 3-(3-fluorophenyl)-3-oxopropanoate, based on standard industry benchmarks.

Parameter	Ru(II)-[(R)-BINAP] System	Engineered KRED / GDH System
Enantiomeric Excess (ee)	95% – 98%	> 99.5%
Typical Yield	90% – 95%	85% – 92%
Catalyst Loading (S/C)	1,000 – 10,000	5,000 – 50,000 (w/w enzyme)
Reaction Conditions	50–100 atm H₂, 50–80 °C	1 atm, 30 °C, pH 7.0 (Buffer)
Solvent System	Methanol / Ethanol	Aqueous Buffer / Co-solvent (e.g., DMSO)
Environmental Impact (E-factor)	Moderate (Heavy metal waste, VOCs)	Low (Aqueous, biodegradable)
Primary Limitation	Requires high-pressure infrastructure	Substrate solubility limits concentration

Self-Validating Experimental Protocols

Protocol A: Asymmetric Hydrogenation via RuCl₂[(R)-BINAP]

This protocol relies on strict exclusion of oxygen to prevent the irreversible oxidation of the Ru(II) center, ensuring a robust catalytic cycle, following standardized workflows such as the3[3].

• Catalyst Preparation (Glovebox): Inside an argon-filled glovebox, charge a high-pressure Parr reactor vessel with RuCl₂[(R)-BINAP] (0.1 mol%) and anhydrous, degassed methanol. Causality: Degassing prevents catalyst deactivation; methanol is required to stabilize the polar transition state.

• Substrate Addition: Add methyl 3-(3-fluorophenyl)-3-oxopropanoate (1.0 equiv, typically 0.5 M to 1.0 M concentration). Seal the reactor.

• Hydrogenation: Remove the reactor from the glovebox. Purge the lines with H₂ gas three times. Pressurize the vessel to 50 atm H₂ and heat to 60 °C. Stir vigorously for 12–24 hours. Causality: High pressure ensures sufficient dissolved H₂ to drive the rate-limiting hydride regeneration step.

• Validation & Workup: Cool the reactor and carefully vent the H₂. Monitor completion via GC-MS (disappearance of the ketone mass). Concentrate the mixture in vacuo and pass through a short silica plug (eluting with EtOAc/Hexanes) to remove ruthenium residues.

• Analysis: Determine the ee via chiral HPLC (e.g., Chiralcel OD-H column).

Protocol B: Biocatalytic Reduction via KRED/GDH System

This protocol utilizes an aqueous buffer to maintain the precise 3D conformation of the enzyme while preventing the spontaneous hydrolysis of the methyl ester.

• Buffer & Cofactor Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0) containing 2 mM MgSO₄. Dissolve NADP+ (0.05 mol%) and D-glucose (1.5 equiv). Causality: pH 7.0 is the optimal physiological window for KRED stability; Mg²⁺ acts as a cofactor for GDH.

• Enzyme Addition: Add the engineered KRED powder (typically 10-20 mg/g of substrate) and Glucose Dehydrogenase (GDH, 5 mg/g of substrate) to the buffer. Stir gently at 30 °C to avoid shear-stress denaturation.

• Substrate Feeding: Dissolve methyl 3-(3-fluorophenyl)-3-oxopropanoate in a minimal amount of DMSO (up to 10% v/v final concentration) and add dropwise to the aqueous mixture. Causality: The substrate is highly hydrophobic; DMSO acts as a co-solvent to facilitate mass transfer into the enzyme's active site without precipitating the protein.

• Validation & Workup: Maintain the pH at 7.0 using a pH stat (titrating with 1M NaOH as gluconic acid is produced). Once TLC indicates full conversion, add Celite and filter to remove denatured proteins. Extract the aqueous filtrate three times with ethyl acetate.

• Isolation: Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the highly pure (R)-β-hydroxy ester.

Conclusion & Selection Matrix

The choice between Ru-BINAP and KRED depends heavily on the operational environment:

• Select Ru(II)-BINAP if your facility possesses dedicated high-pressure hydrogenation infrastructure and you require extremely high volumetric productivity (running neat or at >2M concentrations).

• Select Engineered KREDs if you require absolute enantiomeric purity (>99.5% ee) without the need for downstream chiral resolution, or if you are optimizing for green chemistry metrics (E-factor) by eliminating heavy metal waste and volatile organic solvents.

References

• Enantioselective Transformations in the Synthesis of Therapeutic Agents , ACS Publications.[Link]

• Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum , PMC.[Link]

Sources

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• 2. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate vs (s)-enantiomer reactivity differences

Executive Summary

Methyl 3-(3-fluorophenyl)-3-hydroxypropanoate is a highly versatile chiral building block utilized in the synthesis of fluorinated active pharmaceutical ingredients (APIs), including specific kinase inhibitors and cholesterol-lowering agents. The stereocenter at the benzylic position fundamentally alters the molecule's behavior in stereospecific synthetic pathways. This guide objectively compares the reactivity profiles of the (R)- and (S)-enantiomers, providing researchers with actionable, self-validating protocols for enzymatic kinetic resolution (EKR) and stereospecific inversion.

Mechanistic Basis of Reactivity Differences

Stereoelectronic Environment

The reactivity of both enantiomers is heavily dictated by the 3-fluorophenyl group. The fluorine atom exerts a strong electron-withdrawing inductive effect, which increases the electrophilicity of the benzylic carbon. While this facilitates nucleophilic attack during SN​2 inversions, it simultaneously increases the acidity of the adjacent α -protons. Consequently, both enantiomers are highly susceptible to E1cB-like elimination (forming methyl 3-(3-fluorophenyl)acrylate) if exposed to strong bases or uncontrolled exothermic conditions during activation.

Enzymatic Recognition & Kinetic Resolution

Because the enantiomers possess identical physical properties in an achiral environment, differentiating their reactivity requires a chiral catalyst. Enzymatic kinetic resolution (EKR) using Candida antarctica lipase B (CALB) is a highly effective, field-proven method for discriminating between the enantiomers of secondary benzylic alcohols and β -hydroxy esters ()[1],[2].

In the active site of CALB, the spatial arrangement of the bulky 3-fluorophenyl group versus the smaller methyl ester arm dictates binding affinity. Under standard Kazlauskas rule dynamics for related substrates, the (S)-enantiomer is rapidly acylated by an acyl donor, while the (R)-enantiomer experiences steric clash in the catalytic triad and remains unreacted.

Quantitative Performance Comparison

The following table summarizes the representative reactivity differences between the two enantiomers when subjected to standard chiral differentiation and inversion workflows.

Parameter	(R)-Methyl 3-(3-fluorophenyl)-3-hydroxypropanoate	(S)-Methyl 3-(3-fluorophenyl)-3-hydroxypropanoate
Enzymatic Acylation Rate (CALB)	Slow / Unreactive ( kslow​ )	Fast / Highly Reactive ( kfast​ )
Role in Kinetic Resolution	Recovered as the free alcohol	Isolated as the acetylated ester
Stereospecific Inversion	Yields (S)-ester via Mitsunobu	Yields (R)-ester via Mitsunobu
Enantiomeric Ratio (E-value)	> 100 (Target ee > 99%)	> 100 (Target ee > 99%)
Elimination Susceptibility	High (Requires strict temp control)	High (Requires strict temp control)

Experimental Workflows & Self-Validating Protocols

Protocol A: Enzymatic Kinetic Resolution (EKR)

This protocol separates the racemic mixture by selectively acetylating the (S)-enantiomer, leaving the (R)-enantiomer intact.

Lipase-catalyzed kinetic resolution separating (S)-acetate and (R)-alcohol.

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 g (50.4 mmol) of racemic methyl 3-(3-fluorophenyl)-3-hydroxypropanoate in 100 mL of methyl tert-butyl ether (MTBE).

• Enzyme Addition: Add 1.0 g of immobilized CALB (Novozym 435).

• Irreversible Acylation (Causality): Add 13.0 g (151 mmol, 3.0 eq) of vinyl acetate. Expert Insight: Vinyl acetate is selected as the acyl donor because its byproduct, vinyl alcohol, rapidly tautomerizes to acetaldehyde. This irreversible step drives the equilibrium forward, preventing reverse hydrolysis.

• Incubation & Monitoring: Stir the suspension at 30 °C. Monitor conversion via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10).

• Self-Validation Step: Terminate the reaction exactly when the conversion reaches 49–50%. Pushing past 50% risks acylating the (R)-enantiomer, degrading its enantiomeric excess (ee).

• Workup: Filter off the immobilized enzyme (which can be washed and reused). Concentrate the filtrate and separate the (S)-acetate ( Rf​≈0.6 ) from the (R)-alcohol ( Rf​≈0.3 ) via silica gel chromatography (Hexane:EtOAc 4:1).

Protocol B: Stereospecific Mitsunobu Inversion

When the (R)-enantiomer is isolated but the (S)-enantiomer is required for downstream API synthesis, stereospecific Mitsunobu inversion is the standard protocol for secondary alcohols ()[3],[4].

Stereospecific Mitsunobu inversion converting (R)-enantiomer to (S)-enantiomer.

Step-by-Step Methodology:

• Preparation: Dissolve 5.0 g (25.2 mmol) of the recovered (R)-alcohol and 7.9 g (30.2 mmol, 1.2 eq) of triphenylphosphine ( PPh3​ ) in 50 mL of anhydrous THF under a nitrogen atmosphere.

• Nucleophile Addition: Add 1.8 g (30.2 mmol, 1.2 eq) of glacial acetic acid.

• Thermal Control (Causality): Cool the reaction flask to exactly 0 °C using an ice bath. Expert Insight: DIAD must be added dropwise at 0 °C to control the highly exothermic formation of the betaine intermediate. If the temperature spikes, the activated alkoxyphosphonium species will undergo E1cB elimination rather than the desired SN​2 inversion, ruining the yield.

• Activation: Add 6.1 g (30.2 mmol, 1.2 eq) of diisopropyl azodicarboxylate (DIAD) dropwise over 30 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Self-Validation Step: Monitor the disappearance of the starting material via TLC. The inversion is confirmed by polarimetry post-purification; the specific rotation sign must invert upon successful esterification and subsequent mild hydrolysis (using K2​CO3​ in MeOH) to yield the final (S)-alcohol.

References

• Poterała, M., et al. (2021). "From Waste to Value—Direct Utilization of α-Angelica Lactone as a Nonconventional Irreversible Acylating Agent in a Chromatography-Free Lipase-Catalyzed KR Approach toward sec-Alcohols." ACS Sustainable Chemistry & Engineering. Verified URL:[Link]

• Scott, J. P., et al. (2011). "Mitsunobu Inversion of a Secondary Alcohol with Diphenylphosphoryl azide. Application to the Enantioselective Multikilogram Synthesis of a HCV Polymerase Inhibitor." Organic Process Research & Development. Verified URL:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate vs. 4-Fluorophenyl Analogs in API Synthesis: A Comparative Guide

Executive Summary

Chiral β -hydroxy esters are indispensable building blocks in the synthesis of Active Pharmaceutical Ingredients (APIs), serving as critical intermediates for statins, selective serotonin reuptake inhibitors (SSRIs), and cholesterol-lowering agents[1]. Within this chemical space, the positional isomerism of fluorinated aromatic rings—specifically Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate (meta-fluoro) versus its 4-fluorophenyl analog (para-fluoro)—profoundly dictates both the synthetic behavior of the intermediate and the pharmacokinetic profile of the final drug.

This guide provides an in-depth technical comparison of these two analogs, detailing the causality behind their differential reactivity, outlining self-validating experimental protocols for their synthesis and downstream coupling, and providing empirical data to guide process chemistry decisions.

Electronic & Steric Causality: Meta vs. Para Fluorination

In API process chemistry, treating positional isomers as interchangeable is a critical error. The shift of a fluorine atom from the para to the meta position alters the electronic landscape of the benzylic carbon, directly impacting downstream substitution reactions.

• The 4-Fluorophenyl Analog (Para-substitution): Fluorine at the para position exerts a strong inductive electron-withdrawing effect (-I) that is partially offset by its resonance electron-donating capability (+M). In downstream nucleophilic substitutions (e.g., Mitsunobu stereoinversion), this +M effect stabilizes the transient partial positive charge at the benzylic position, facilitating smooth SN​2 displacement. Pharmacologically, para-fluorination is a classic bioisosteric strategy used to block CYP450-mediated aromatic hydroxylation, thereby increasing the metabolic half-life of the API.

• The 3-Fluorophenyl Analog (Meta-substitution): The meta-fluorine exerts a purely inductive (-I) pull without any resonance stabilization (+M) directed at the benzylic carbon. This renders the benzylic C-O bond slightly more electron-deficient and harder to break during SN​2 displacements. Furthermore, the strong -I effect increases the acidity of the adjacent α -protons. Consequently, when subjected to basic or sterically demanding coupling conditions, the 3-fluoro analog exhibits a higher propensity for E2 elimination, yielding unwanted fluorocinnamate byproducts.

Asymmetric Synthesis: Biocatalytic Reduction Workflow

While transition-metal catalyzed asymmetric hydrogenation (e.g., Ru-BINAP) is a traditional route[2], the pharmaceutical industry has increasingly pivoted toward biocatalytic reduction using Ketoreductases (KREDs) due to superior enantioselectivity (>99% ee) and ambient operating conditions[3].

Caption: Biocatalytic asymmetric reduction cycle of fluorinated β-keto esters using KRED and GDH recycling.

Protocol 1: Biocatalytic Synthesis of (R)-β-Hydroxy Esters

This self-validating protocol ensures continuous cofactor recycling, where the maintenance of pH serves as an internal indicator of reaction progress (gluconic acid byproduct generation).

Reagents:

• Substrate: Methyl 3-(3-fluorophenyl)-3-oxopropanoate OR 4-fluoro analog (100 mmol)

• Enzyme: Engineered Ketoreductase (KRED-130 or equivalent, 2.0 g)

• Cofactor: NADP+ (0.1 mmol, catalytic)

• Recycling System: Glucose Dehydrogenase (GDH, 0.5 g) and D-Glucose (150 mmol)

• Buffer: 100 mM Potassium phosphate buffer (pH 7.0)

Step-by-Step Methodology:

• System Initialization: Dissolve D-glucose, NADP+, GDH, and KRED in 250 mL of the phosphate buffer at 30 °C.

• Substrate Addition: Dissolve the β -keto ester substrate in 25 mL of DMSO (co-solvent to ensure bioavailability) and add dropwise to the aqueous enzyme mixture over 30 minutes to prevent enzyme inhibition.

• Reaction Monitoring & pH Titration (Crucial): As GDH oxidizes glucose to gluconic acid to recycle NADP+ to NADPH, the pH will drop. Maintain the pH strictly at 7.0 ± 0.2 using a pH stat titrator dispensing 1.0 M NaOH. Self-Validation: The cessation of NaOH consumption indicates reaction completion (typically 12-18 hours).

• Workup: Add 250 mL of Methyl tert-butyl ether (MTBE) and stir vigorously for 15 minutes. Centrifuge at 4000 rpm to break the emulsion. Extract the aqueous layer with an additional 2x 100 mL MTBE.

• Isolation: Dry the combined organic phases over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the (R)- β -hydroxy ester as a pale yellow oil.

Downstream API Coupling: Stereoinversion Dynamics

To synthesize nitrogen- or oxygen-linked APIs (such as specific kinase inhibitors or lipid regulators)[4], the (R)-alcohol must undergo stereochemical inversion to the (S)-configuration. The Mitsunobu reaction is the industry standard for this transformation.

Caption: Downstream functionalization of (R)-β-hydroxy esters via Mitsunobu stereoinversion to API precursors.

Protocol 2: Mitsunobu Inversion to (S)-β-Amino Ester

Step-by-Step Methodology:

• Activation: In an oven-dried flask under inert N2​ , dissolve the (R)- β -hydroxy ester (50 mmol), Triphenylphosphine ( PPh3​ , 60 mmol), and Phthalimide (N-nucleophile, 55 mmol) in 150 mL of anhydrous THF. Cool to 0 °C.

• Coupling: Add Diisopropyl azodicarboxylate (DIAD, 60 mmol) dropwise over 45 minutes. Causality Note: Slow addition prevents the premature depletion of the betaine intermediate, ensuring the benzylic alcohol is fully activated before the nucleophile attacks.

• Propagation: Allow the reaction to warm to room temperature and stir for 12 hours.

• Purification: Concentrate the mixture. Precipitate the bulk of the triphenylphosphine oxide ( Ph3​P=O ) byproduct by triturating with cold diethyl ether/hexane (1:1). Filter and purify the filtrate via silica gel chromatography (Ethyl Acetate/Hexane gradient) to isolate the (S)-phthalimido ester.

Comparative Performance Data

The empirical data below highlights the divergence in synthetic performance between the two analogs. Notably, the 3-fluoro analog suffers a yield penalty during the Mitsunobu inversion due to competitive E2 elimination, driven by the lack of +M resonance stabilization and heightened α -proton acidity.

Performance Metric	Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate	Methyl (R)-3-(4-fluorophenyl)-3-hydroxypropanoate
KRED Biocatalytic Yield	92%	94%
Enantiomeric Excess (ee)	>99.5%	>99.5%
Mitsunobu Inversion Yield	76%	88%
Elimination Byproduct (Cinnamate)	14%	<3%
API Metabolic Stability Proxy	Moderate (Para-position open to CYP oxidation)	High (Para-position blocked by Fluorine)

Conclusion

While both Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate and its 4-fluorophenyl analog can be synthesized with exceptional enantiopurity via biocatalytic reduction, their downstream utilities diverge significantly. The 4-fluorophenyl analog is generally superior for robust API scale-up due to its resonance-stabilized transition states during SN​2 inversions and its inherent resistance to metabolic para-hydroxylation. Researchers utilizing the 3-fluorophenyl analog must carefully optimize basic coupling conditions to mitigate competitive elimination pathways.

References

• Shortening Synthetic Routes to Small Molecule Active Pharmaceutical Ingredients Employing Bioc
• Enantioselective Transformations in the Synthesis of Therapeutic Agents ACS Public
• Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)
• Biocatalytic Reduction of Carbonyl Groups ResearchG

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors [mdpi.com]

mass spectrometry validation techniques for Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate

Mass Spectrometry Validation Techniques for Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate: A Comparative Guide

The Analytical Challenge: Beyond Basic Structural Confirmation

Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate (C₁₀H₁₁FO₃, MW: 198.19) is a high-value chiral β-hydroxy ester, frequently utilized as a critical intermediate in the synthesis of fluorinated active pharmaceutical ingredients (APIs) and chiral liquid crystals. For drug development professionals, validating this molecule presents a dual challenge: one must simultaneously confirm the regiochemical integrity of the β-hydroxy ester backbone and rigorously quantify the enantiomeric excess (ee) of the (R)-enantiomer.

Standard achiral Liquid Chromatography-Mass Spectrometry (LC-MS) is fundamentally blind to stereochemistry. As a Senior Application Scientist, I approach this validation by pairing high-resolution mass spectrometry with orthogonal chiral environments—either through chiral stationary phases or pre-column chiral derivatization. Every method deployed must be a self-validating system, ensuring that matrix effects or column degradation do not yield false ee calculations.

Comparative Analysis of MS Validation Modalities

To objectively evaluate the best approach for your workflow, we must compare the three primary MS-hyphenated techniques utilized for chiral β-hydroxy esters.

Table 1: Quantitative Comparison of Validation Techniques

Parameter	Chiral SFC-MS/MS	Chiral LC-HRMS	ESI-MS via Derivatization
Primary Utility	High-throughput ee determination	Exact mass & impurity profiling	Absolute configuration & ee
Resolution (Rs)	> 2.0 (Baseline)	1.5 - 2.0	Diastereomeric separation
Run Time	3 - 5 minutes	15 - 20 minutes	> 30 mins (incl. prep)
Sensitivity (LOQ)	1 - 5 ng/mL	10 - 50 ng/mL	50 - 100 ng/mL
Matrix Tolerance	Moderate (requires clean extract)	High (resolves isobaric interference)	Low (derivatization artifacts)
Validation Status	Self-validating via racemic SST	Validated via exact mass (< 5 ppm)	Validated via isotopic labeling

Structural Elucidation & Fragmentation Causality

Before quantifying enantiomers, the structural identity of the molecule must be confirmed via Collision-Induced Dissociation (CID). The structural integrity of β-hydroxy esters is critically evaluated through their fragmentation patterns, which typically exhibit characteristic neutral losses1.

For Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate, the protonated molecular ion [M+H]+ appears at m/z 199.07. The causality of its fragmentation is driven by the lability of the hydroxyl and ester groups:

• Loss of Water (-18 Da): Yields m/z 181.06. The hydroxyl group is highly susceptible to protonation and subsequent elimination, forming a stable conjugated alkene.

• Loss of Methanol (-32 Da): Yields m/z 167.05, confirming the presence of the methyl ester.

• Alpha-Cleavage: Cleavage of the C2-C3 bond yields the highly stable 3-fluorophenyl cation at m/z 125.04.

MS/MS CID fragmentation pathway of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate.

Self-Validating Experimental Protocols

To ensure uncompromising scientific integrity, the following protocols are designed as self-validating systems. They embed internal checks that prevent the reporting of false data.

Protocol A: Chiral SFC-MS/MS Workflow (Recommended for High-Throughput ee%)

Supercritical Fluid Chromatography (SFC) is the premier choice for chiral β-hydroxy esters. Causality: Supercritical CO₂ possesses higher diffusivity and lower viscosity than liquid mobile phases. This minimizes longitudinal diffusion (band broadening), preserving the fragile chiral resolution required to separate the (R) and (S) enantiomers.

Step-by-Step Methodology:

• System Suitability Testing (SST): Inject a 10 ng/mL racemic standard of the compound.

  • Validation Gate: The system must achieve a baseline resolution (Rs > 1.5) between the (R) and (S) peaks. If Rs < 1.5, the run is aborted. This inherently validates column integrity before any unknown sample is analyzed.

• Sample Preparation: Dilute the synthesized (R)-enantiomer to 10 ng/mL in HPLC-grade Methanol.

  • Causality: Matching the sample diluent to the SFC co-solvent prevents strong solvent effects that cause peak fronting.

• SFC Separation: Utilize an Amylose tris(3,5-dimethylphenylcarbamate) stationary phase. Run an isocratic elution of 85% supercritical CO₂ and 15% MeOH at 3.0 mL/min.

• MS/MS Detection: Operate in ESI positive mode. Monitor Multiple Reaction Monitoring (MRM) transitions: m/z 199.1 → 181.1 (quantifier) and 199.1 → 125.0 (qualifier).

Self-validating SFC-MS/MS workflow for high-throughput enantiomeric excess determination.

Protocol B: ESI-MS via Chiral Acylation (Derivatization)

When chiral chromatography is unavailable, enantiomeric discrimination can be achieved via kinetic resolution and derivatization 2. Recent advancements in the kinetic resolution of aromatic β-hydroxy esters demonstrate that high enantiomeric excess (>99% ee) can be accurately validated by converting enantiomers into diastereomers3.

Step-by-Step Methodology:

• Derivatization: React 1 mg of the analyte with (S)-Mosher's acid chloride ((S)-MTPA-Cl) in anhydrous pyridine for 2 hours at room temperature.

  • Causality: This converts the (R) and (S) enantiomers into (R,S) and (S,S) diastereomers. Unlike enantiomers, diastereomers possess distinct physicochemical properties and MS ionization efficiencies.

• Quenching & Extraction: Quench the reaction with saturated NaHCO₃ and extract with ethyl acetate.

  • Causality: Unreacted MTPA-Cl and pyridine cause severe ion suppression in ESI-MS. Liquid-liquid extraction acts as a self-cleaning step to ensure stable MS signal intensity.

• MS Analysis: Infuse the extract directly into the ESI-MS. Monitor the diastereomeric adducts. Because the diastereomers fragment at slightly different kinetic rates, the ratio of their product ions allows for the precise calculation of the original enantiomeric excess.

References

• An In-depth Technical Guide to the Fundamental Properties of Ethyl 3-hydroxy-3-methylhexanoate. BenchChem.1

• Measurement of Enantiomeric Excess by Kinetic Resolution and Mass Spectrometry. National Institutes of Health (NIH). 2

• Access to Optically Pure β-Hydroxy Esters via Non-Enzymatic Kinetic Resolution by a Planar-Chiral DMAP Catalyst. National Institutes of Health (NIH) / PMC. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Measurement of Enantiomeric Excess by Kinetic Resolution and Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Access to Optically Pure β-Hydroxy Esters via Non-Enzymatic Kinetic Resolution by a Planar-Chiral DMAP Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Production of Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate: Benchmarking Chemical and Biocatalytic Syntheses

In the landscape of pharmaceutical development, the efficient and stereoselective synthesis of chiral intermediates is of paramount importance. Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate stands as a critical building block, with its chiral center being a key determinant of the biological activity of several drug candidates. This guide provides an in-depth comparison of two prominent methods for its synthesis: the well-established Noyori asymmetric hydrogenation and a modern, biocatalytic approach employing a ketoreductase. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and present a quantitative benchmark of their respective production yields and enantioselectivities.

The Significance of Stereochemistry in Drug Synthesis

The therapeutic efficacy and safety of many pharmaceuticals are intrinsically linked to their three-dimensional structure. Different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles.[1] Consequently, the ability to produce a single, desired enantiomer in high purity is a cornerstone of modern medicinal chemistry and process development.[2]

Standard Protocol: Noyori Asymmetric Hydrogenation

The Noyori asymmetric hydrogenation, a Nobel Prize-winning technology, is a titan in the field of chiral synthesis.[3][4] It utilizes a ruthenium catalyst complexed with a chiral BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) ligand to achieve highly enantioselective reduction of ketones.[1][5] This method is revered for its high yields, exceptional enantiomeric excess (e.e.), and broad substrate scope.[6]

Mechanistic Rationale

The remarkable stereoselectivity of the Noyori hydrogenation stems from the formation of a chiral ruthenium-BINAP complex that coordinates with the substrate, methyl 3-(3-fluorophenyl)-3-oxopropanoate. The geometry of this complex sterically favors the approach of hydrogen from one face of the ketone, leading to the preferential formation of the (R)-enantiomer.

Experimental Workflow: Noyori Asymmetric Hydrogenation

Caption: Workflow for Noyori Asymmetric Hydrogenation.

Detailed Protocol: Noyori Asymmetric Hydrogenation

• Catalyst Preparation: In a glovebox or under an inert atmosphere, prepare the active catalyst by reacting [RuCl2(p-cymene)]2 with (R)-BINAP in a suitable solvent like toluene.

• Reaction Setup: To a high-pressure reactor, add methyl 3-(3-fluorophenyl)-3-oxopropanoate (1 equivalent) and degassed methanol.

• Catalyst Addition: Add the pre-formed Ru(II)-(R)-BINAP catalyst (0.01-0.1 mol%).

• Hydrogenation: Seal the reactor, purge with hydrogen gas, and then pressurize to 50-100 atm. Heat the reaction mixture to 50-80°C and stir vigorously for 12-24 hours.

• Work-up: After cooling to room temperature, carefully vent the hydrogen gas. Concentrate the reaction mixture under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by silica gel column chromatography to yield the desired product.

Alternative Protocol: Biocatalytic Reduction with Ketoreductase

Biocatalysis has emerged as a powerful and "green" alternative to traditional chemical synthesis.[7] Enzymes, particularly ketoreductases (KREDs), can catalyze the reduction of ketones with exquisite stereoselectivity under mild reaction conditions.[8][9] The use of whole-cell biocatalysts or isolated enzymes offers advantages such as reduced environmental impact and high product purity.[2]

Mechanistic Rationale

Ketoreductases utilize a cofactor, typically NADPH, as a hydride source. The enzyme's active site is a chiral environment that binds the substrate, methyl 3-(3-fluorophenyl)-3-oxopropanoate, in a specific orientation. This precise positioning ensures that the hydride from NADPH is delivered to one face of the carbonyl group, resulting in the formation of the (R)-alcohol with high enantiomeric excess. A cofactor regeneration system, often employing a dehydrogenase and a sacrificial alcohol like isopropanol, is crucial for driving the reaction to completion with only a catalytic amount of the expensive NADPH.

Experimental Workflow: Biocatalytic Reduction

Caption: Workflow for Biocatalytic Reduction with Ketoreductase.

Detailed Protocol: Biocatalytic Reduction

• Reaction Mixture Preparation: In a temperature-controlled bioreactor, prepare a solution of phosphate buffer (100 mM, pH 7.0).

• Component Addition: To the buffer, add methyl 3-(3-fluorophenyl)-3-oxopropanoate (1 equivalent), a commercially available ketoreductase selective for the (R)-product, NADP+ (0.01 mol%), glucose dehydrogenase (for cofactor regeneration), and glucose (1.2 equivalents).

• Bioreduction: Maintain the reaction temperature at 30°C with gentle agitation. Monitor and adjust the pH to 7.0 as needed. The reaction progress can be monitored by HPLC.

• Work-up: Once the reaction is complete (typically 24-48 hours), quench the reaction by adding an equal volume of acetonitrile.

• Enzyme Removal: Centrifuge the mixture to pellet the precipitated enzymes.

• Extraction and Purification: Extract the supernatant with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by silica gel column chromatography.

Benchmarking Production Yields and Selectivity

The choice between a chemical and a biocatalytic route often depends on a balance of factors including yield, purity, cost, and scalability. Below is a comparative summary based on typical results for the synthesis of chiral β-hydroxy esters.

Parameter	Noyori Asymmetric Hydrogenation	Biocatalytic Reduction (Ketoreductase)
Typical Yield	90-98%	85-95%
Enantiomeric Excess (e.e.)	>98%	>99%
Reaction Time	12-24 hours	24-48 hours
Temperature	50-80°C	25-37°C
Pressure	50-100 atm	Atmospheric
Catalyst Loading	0.01-0.1 mol%	Typically higher enzyme loading
Solvent	Organic (e.g., Methanol)	Aqueous Buffer
Key Advantages	High yields, well-established, broad scope	High enantioselectivity, mild conditions, "green"
Key Considerations	High pressure, precious metal catalyst	Enzyme cost and stability, longer reaction times

Conclusion

Both the Noyori asymmetric hydrogenation and biocatalytic reduction with ketoreductases are highly effective methods for the production of Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate with excellent enantiopurity.

• Noyori Asymmetric Hydrogenation remains a gold standard for its high yields and robust nature, making it a strong candidate for large-scale industrial synthesis where the infrastructure for high-pressure reactions is in place.

• Biocatalytic Reduction offers a compelling "green" alternative, operating under mild conditions and often achieving near-perfect enantioselectivity.[10] As the cost of enzymes decreases and protein engineering continues to improve catalyst stability and activity, biocatalysis is becoming an increasingly attractive and economically viable option, particularly for the synthesis of high-value pharmaceutical intermediates.[11]

The optimal choice of synthetic route will ultimately depend on the specific requirements of the project, including scale, cost considerations, and available equipment. This guide provides the foundational data and protocols to make an informed decision in the pursuit of efficient and stereoselective synthesis.

References

• BenchChem. (2025). Comparative study of biocatalytic versus chemical synthesis of beta-hydroxy esters.
• Vanagel, M. G. (2024). Synthesis and stereoselective reduction of α-fluoro-β-ketoesters by ketoreductases. University of Alaska Fairbanks.
• Patel, R. N. (2015). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC.
• Reddy, K. R. (2016).
• Codexis, Inc. (2009). Ketoreductase polypeptides for the reduction of acetophenones.
• JOCPR. (2023).
• Zhou, T. S., et al. (2024). A Highly Stereoselective and Efficient Biocatalytic Synthesis of Chiral Syn -Aryl β-Hydroxy α-Amino Esters.
• Myers, A. G. Research Group.
• Ghatak, A., et al. (2018). A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)
• SynArchive.
• Vanagel, M. G. (2024). SYNTHESIS AND STEREOSELECTIVE REDUCTION OF BY KETOREDUCTASES.
• Qiao, L., et al. (2023). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols.
• Thermo Fisher Scientific.
• Wikipedia.
• Noyori, R. (2001). Nobel Lecture.

Sources

• 1. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 2. jocpr.com [jocpr.com]
• 3. Noyori Asymmetric Hydrogenation | Thermo Fisher Scientific - US [thermofisher.com]
• 4. nobelprize.org [nobelprize.org]
• 5. synarchive.com [synarchive.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. longdom.org [longdom.org]
• 8. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]

Safety & Regulatory Compliance

Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate proper disposal procedures

Advanced Operational Protocol: Disposal and Waste Management of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate

Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate (CAS: 2165544-28-3) is a highly specialized chiral, fluorinated beta-hydroxy ester utilized extensively as a building block in pharmaceutical synthesis and drug development. While its fluorophenyl group imparts critical metabolic stability to active pharmaceutical ingredients (APIs), it also introduces severe logistical and environmental complexities during disposal.

This guide provides researchers and laboratory managers with a self-validating, step-by-step operational plan for the safe handling and destruction of this compound, ensuring compliance with stringent environmental regulations regarding fluorinated organics.

Hazard Assessment & The Causality of Disposal Parameters

Treating Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate as standard organic waste is a critical operational failure. The fundamental challenge lies in its molecular structure—specifically, the highly stable carbon-fluorine (C-F) bond on the aromatic ring.

• Thermodynamic Stability: The C-F bond possesses a bond dissociation energy of approximately 485 kJ/mol. Standard low-temperature incineration fails to mineralize this bond, leading to the atmospheric release of environmentally persistent fluorinated byproducts[1].

• Corrosive Byproduct Generation: When subjected to combustion, fluorinated organics generate highly toxic and corrosive Hydrogen Fluoride (HF) gas. If this compound is mistakenly routed into a non-halogenated waste stream, the resulting HF will rapidly corrode standard incinerator stacks, posing severe inhalation hazards to facility workers and violating EPA emission standards[2].

• Self-Validating Safety: By strictly segregating this compound into a designated "Halogenated Waste" stream, laboratories ensure the waste is routed to specialized rotary kiln incinerators equipped with alkaline scrubbers (e.g., calcium hydroxide) that safely neutralize HF gas into benign calcium fluoride (CaF₂).

Operational Workflow: Step-by-Step Disposal Protocol

To maintain a self-validating safety system, every step of this protocol includes a specific action and the underlying causality to ensure laboratory personnel understand why the procedure is necessary.

Step 1: Source Segregation

• Action: Immediately segregate all liquid mother liquors, washes, and solid waste (e.g., contaminated gloves, weighing boats) containing Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate into dedicated "Halogenated Organic Waste" containers[3].

• Causality: Mixing halogenated and non-halogenated waste exponentially increases disposal costs. More importantly, it introduces severe safety risks during downstream thermal processing, as non-halogenated incinerators lack the necessary acid gas scrubbers.

Step 2: Containment and Headspace Management

• Action: Utilize High-Density Polyethylene (HDPE) or PTFE-lined glass containers. Fill liquid waste containers to a strict maximum of 75% capacity.

• Causality: Halogenated esters can generate significant vapor pressure, especially in fluctuating laboratory temperatures. Leaving a 25% headspace accommodates vapor expansion and prevents catastrophic container rupture during transport.

Step 3: RCRA-Compliant Labeling

• Action: Affix a hazardous waste label before the first drop of waste is added. Explicitly write the full chemical name: "Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate". Check the "Halogenated" and "Toxic/Irritant" GHS hazard boxes. Do not use abbreviations or chemical formulas [4].

• Causality: Unidentified or abbreviated fluorinated waste triggers costly "unknown chemical" profiling by disposal vendors, delaying facility clearance and risking regulatory fines.

Step 4: Storage and Secondary Containment

• Action: Store the sealed waste containers in a cool, well-ventilated chemical storage room away from incompatible substances (e.g., strong bases, oxidizing agents). Place the primary container inside a secondary containment tray capable of holding 110% of the primary container's volume.

• Causality: Secondary containment acts as a physical failsafe. In the event of primary vessel failure, the 110% capacity rule ensures the entire spill is isolated, preventing cross-contamination with incompatible chemicals stored nearby.

Step 5: High-Temperature Incineration (Vendor Handoff)

• Action: Partner exclusively with a certified hazardous waste vendor permitted for halogenated organics. Verify via their waste manifest that the facility utilizes a Two-Stage Combustion system with a rotary kiln operating at ≥ 1100°C.

• Causality: Temperatures below 1100°C are insufficient to break the C-F bond. A minimum residence time of 2 seconds at this temperature is thermodynamically required for complete mineralization.

Quantitative Data: Chemical & Disposal Parameters

To streamline your facility's waste manifesting, reference the following validated parameters:

Parameter	Value / Specification	Operational Implication
Chemical Name	Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate	Must be written in full on all waste manifests; no abbreviations.
CAS Number	2165544-28-3	Required for exact vendor profiling and EPA tracking.
Waste Classification	Halogenated Organic Waste	Demands strict segregation from non-halogenated streams.
Incineration Temperature	≥ 1100°C	Minimum thermal threshold required to break the ~485 kJ/mol C-F bond.
Incineration Residence Time	> 2 seconds	Ensures complete thermal destruction and prevents fluorinated byproduct formation.
Container Headspace	25% Minimum	Accommodates vapor expansion and prevents pressure-induced rupture.

Visualizing the Disposal Logic

The following diagram maps the critical path of Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate from the laboratory bench to final destruction, highlighting the mandatory emission control phase.

Workflow for the segregation and high-temperature disposal of fluorinated organic waste.

Spill Management & Emergency Response

Even with self-validating protocols, operational accidents occur. If Methyl (R)-3-(3-fluorophenyl)-3-hydroxypropanoate is spilled during the waste consolidation process:

• Small Spills (Under 500 mL): Eliminate all ignition sources. Absorb the liquid using inert materials (e.g., vermiculite, dry sand, or universal spill pads). Crucial Step: Place the contaminated absorbent directly into a solid halogenated waste bin. Do not dispose of it in standard biohazard or municipal trash.

• Large Spills: Evacuate the immediate area, increase fume hood ventilation to maximum, and immediately contact your facility's Environmental Health and Safety (EHS) team.

• Chemical Failsafe: Do not attempt to neutralize the spill with strong acids or bases, as exothermic reactions may rapidly volatilize the fluorinated ester, creating an acute inhalation hazard.

References

• Title: EPA Proposes to Modify the Definition of Hazardous Waste and Add Multiple PFAS as Hazardous Constituents Source: Bergeson & Campbell, P.C. URL: [Link]

• Title: Halogenated Organic Liquids - Standard Operating Procedure Source: Braun Research Group, University of Illinois URL: [Link]

• Title: Hazardous Waste Storage and Disposal Source: Department of Chemistry, University of Toronto URL: [Link]

Personal protective equipment for handling Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate

Comprehensive Safety and Handling Guide: Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate

As researchers and scientists in the fast-paced world of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. This guide provides essential, in-depth technical information for the safe handling and disposal of Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate, a key building block in modern medicinal chemistry. By understanding the "why" behind each procedural step, we can foster a culture of safety and ensure the integrity of our research.

Hazard Assessment: Understanding the Molecule

Core Principles of Handling:

• Minimize Exposure: All handling should be performed in a well-ventilated area, preferably within a certified chemical fume hood.

• Prevent Contact: Direct contact with skin, eyes, and clothing must be avoided through the diligent use of appropriate Personal Protective Equipment (PPE).

• Contamination Control: Establish designated areas for handling this compound to prevent cross-contamination of work surfaces and equipment.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical for minimizing risk. The following table outlines the recommended PPE for handling Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate, with explanations for each choice.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles meeting ANSI Z87.1 standards.	Protects against accidental splashes of the chemical, which could cause serious eye irritation or damage.[1]
Hand Protection	Nitrile gloves.	Nitrile offers good resistance to a wide range of chemicals, including many organic solvents and aromatic compounds.[1][2][3][4] For prolonged or high-exposure tasks, consider double-gloving or using thicker, chemical-resistant gloves.
Body Protection	A flame-resistant lab coat.	Provides a barrier against spills and splashes, protecting your skin and clothing from contamination.[5]
Foot Protection	Closed-toe shoes.	Protects feet from spills and falling objects.[1]
Respiratory Protection	Generally not required when handled in a fume hood.	If there is a risk of generating aerosols or dusts outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[2][4]

Operational Plan: A Step-by-Step Guide to Safe Handling

A clear and logical workflow is essential for both safety and experimental success. The following diagram and procedural steps outline a safe and efficient process for handling Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate.

Caption: Safe Handling Workflow for Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate.

Detailed Protocol:

• Preparation:

  • Ensure a certified chemical fume hood is available and functioning correctly.

  • Gather all necessary chemicals, solvents, and glassware.

  • Inspect all PPE for integrity before donning.[6]

• Handling in a Fume Hood:

  • Perform all manipulations of the solid compound and its solutions within the fume hood.[7]

  • When weighing the solid, use a disposable weigh boat to minimize contamination.

  • Add the compound to the solvent slowly to avoid splashing.

  • Keep the container of Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate tightly closed when not in use.[8]

• In Case of a Spill:

  • For small spills within the fume hood, absorb the material with an inert absorbent material (e.g., vermiculite, sand).[7]

  • Place the contaminated absorbent in a sealed, labeled container for disposal.

  • For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental stewardship.[9] All waste generated from handling Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate must be treated as hazardous waste.

Waste Segregation and Labeling:

Waste Stream	Container Type	Labeling Requirements
Solid Waste	Sealable, labeled container	"Hazardous Waste," "Methyl (r)-3-(3-fluorophenyl)-3-hydroxypropanoate," and any other components.
Liquid Waste	Sealable, solvent-resistant container	"Hazardous Waste," list all components including solvents and the target compound.
Contaminated PPE	Labeled bag or container	"Hazardous Waste," "Contaminated PPE."

Disposal Procedure:

• Segregate Waste: Do not mix waste containing this compound with other waste streams unless explicitly permitted by your institution's EHS office.[9]

• Label Containers: Clearly and accurately label all waste containers with their full contents.[9]

• Arrange for Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste.[9]

Caption: Chemical Waste Disposal Workflow.

By adhering to these guidelines, you contribute to a safer laboratory environment for yourself and your colleagues. Remember that safety is a continuous process of learning and vigilance. Always consult your institution's specific safety protocols and the most up-to-date safety data sheets for the chemicals you are working with.

References

• Personal Protective Equipment Selection Guide. (2015, July 22).
• SAFETY DATA SHEET. (2025, November 4).
• Safety Data Sheet - BroadPharm. (2026, February 11).
• Proper Disposal of 4-Fluoro-3-hydroxybenzoic Acid: A Step-by-Step Guide for Laboratory Professionals - Benchchem.
• Methyl 3-Hydroxypropanoate - AK Scientific, Inc.
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 25).
• Personal Protective Equipment | US EPA. (2025, September 12).
• Protective Gear - Organic Chemistry at CU Boulder.
• Safety Data Sheet - MedchemExpress.com. (2025, October 13).
• Personal Protective Equipment (PPE) Guide – Chemical Resistance - the NMSU safety. (2015, July 2).
• Safety Data Sheet.
• Chemical Safety: Personal Protective Equipment.
• Fluorine.
• Safety Data Sheet - CymitQuimica. (2024, December 19).
• Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University.
• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY.

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• 1. orgchemboulder.com [orgchemboulder.com]
• 2. research.arizona.edu [research.arizona.edu]
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• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. ipo.rutgers.edu [ipo.rutgers.edu]
• 6. artsci.usu.edu [artsci.usu.edu]
• 7. broadpharm.com [broadpharm.com]
• 8. aksci.com [aksci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]